3-Methyl-2-nitronaphthalen-1-ol

• CAS: 114184-74-6

Core Science & Biosynthesis

In-Depth Technical Guide: Physicochemical Profiling and Synthesis of 3-Methyl-2-nitronaphthalen-1-ol

Executive Summary

The compound 3-Methyl-2-nitronaphthalen-1-ol (CAS: 114184-74-6) is a highly specialized, sterically hindered nitro-naphthol derivative. In the realm of organic synthesis and drug development, functionalized naphthols serve as privileged scaffolds for designing kinase inhibitors, antimicrobial agents, and complex azo dyes. However, the introduction of both a methyl group at the C3 position and a nitro group at the C2 position on a 1-naphthol core presents unique synthetic and thermodynamic challenges.

This whitepaper provides a comprehensive, causality-driven guide to the physicochemical properties, mechanistic reactivity, and validated synthetic protocols for 3-Methyl-2-nitronaphthalen-1-ol. By moving beyond basic empirical data, we dissect the molecular forces—such as intramolecular hydrogen bonding and steric shielding—that dictate its behavior in the laboratory and its utility in pharmaceutical pipelines.

Physicochemical Profiling and Molecular Dynamics

The physical properties of 3-Methyl-2-nitronaphthalen-1-ol are heavily influenced by the spatial proximity of the C1-hydroxyl (-OH) and C2-nitro (-NO2) groups. This ortho-relationship facilitates strong intramolecular hydrogen bonding, which significantly alters its solubility, boiling point, and acidity compared to its para-substituted counterparts.

Quantitative Data Summary

Property	Value / Description	Mechanistic Rationale
Molecular Formula	C₁₁H₉NO₃	Core naphthalene ring + methyl + nitro + hydroxyl.
Molecular Weight	203.19 g/mol	Calculated standard atomic weights.
CAS Registry Number	114184-74-6	Unique identifier for the 3-methyl-2-nitro isomer.
Appearance	Yellow to orange crystalline solid	Conjugation of the nitro group with the aromatic naphthol system induces visible light absorption.
Solubility	Soluble in EtOAc, DCM, THF; Insoluble in H₂O	Intramolecular H-bonding masks the polar -OH group, increasing overall lipophilicity.
Predicted LogP	~3.4 - 3.8	The C3-methyl group increases the hydrophobic surface area compared to standard 2-nitro-1-naphthol.
pKa (Hydroxyl)	~7.5 - 8.0	The electron-withdrawing -NO2 group increases acidity relative to 1-naphthol, but intramolecular H-bonding slightly dampens proton donation.

Chemical Reactivity & Mechanistic Pathways

The Challenge of Direct Nitration

The 1-naphthol core is highly activated toward electrophilic aromatic substitution. When subjected to standard nitrating conditions (e.g., HNO₃/H₂SO₄), 1-naphthol derivatives notoriously yield complex mixtures of 2-nitro, 4-nitro, and 2,4-dinitro products. As documented in the , preventing over-nitration requires precise electrophilic control.

In the case of 3-methyl-1-naphthol , the C3-methyl group provides inductive electron donation, making the ring even more electron-rich and susceptible to oxidative degradation by strong acids. Furthermore, the methyl group exerts steric hindrance at the C2 and C4 positions. To achieve exclusive C2-nitration, synthetic chemists must bypass brute-force nitration in favor of highly regioselective, mild methodologies.

Intramolecular Hydrogen Bonding

The proximity of the C1-OH and C2-NO2 groups results in a stable six-membered pseudo-ring via hydrogen bonding. This interaction is diagnostic in analytical validation: in ¹H NMR spectroscopy, the hydroxyl proton of 2-nitro-1-naphthol derivatives is highly deshielded, typically appearing as a sharp singlet far downfield (δ 12.0–12.5 ppm), as opposed to standard phenols (δ 5.0–7.0 ppm).

Validated Synthetic Methodologies

To synthesize 3-Methyl-2-nitronaphthalen-1-ol with high regiochemical fidelity, two distinct pathways are viable. The first is the classical Nitrosation-Oxidation route, and the second is a modern Direct Nitration using tert-Butyl Nitrite .

Pathway A: Modern Direct Nitration via tert-Butyl Nitrite

This protocol leverages tert-butyl nitrite (TBN) as a mild, controlled source of nitrosonium/nitronium equivalents, operating under neutral or mildly acidic conditions to prevent the oxidative cleavage of the electron-rich naphthol ring. This methodology is adapted from modern patent literature for.

Step-by-Step Protocol:

• Preparation: In an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, dissolve 3-methyl-1-naphthol (1.0 eq, 5.0 mmol) in anhydrous tetrahydrofuran (THF, 15 mL).

• Reagent Addition: Add distilled water (2.0 eq, 10.0 mmol) to the solution. The presence of water is critical as it acts as a proton shuttle and facilitates the decomposition of TBN into the active nitrating species.

• Nitration: Dropwise, add tert-butyl nitrite (2.0 eq, 10.0 mmol) via syringe over 5 minutes. The reaction mixture will gradually transition from pale yellow to deep orange.

• Incubation & Monitoring: Stir the reaction at room temperature (20–25 °C) for 4 to 6 hours. Self-Validation: Monitor via TLC (Hexanes:EtOAc 4:1). The starting material (UV active, blue fluorescence) should disappear, replaced by a distinct yellow spot with a higher Rf value (due to increased lipophilicity from intramolecular H-bonding).

• Workup: Once complete, filter the reaction mixture through a short pad of silica gel to remove polymeric byproducts, eluting with ethyl acetate (20 mL).

• Concentration & Purification: Concentrate the filtrate under reduced pressure. Purify the crude dark-orange residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield 3-Methyl-2-nitronaphthalen-1-ol as a bright yellow crystalline solid.

Fig 1: Modern synthetic workflow for 3-Methyl-2-nitronaphthalen-1-ol using tert-butyl nitrite.

Pathway B: Classical Nitrosation-Oxidation

For laboratories lacking TBN, the classical two-step approach remains highly robust. Nitrosation of 1-naphthols occurs almost exclusively at the ortho (C2) position due to the formation of a stable keto-oxime tautomer intermediate.

• Nitrosation: Dissolve 3-methyl-1-naphthol in glacial acetic acid. Cool to 0 °C. Slowly add an aqueous solution of sodium nitrite (NaNO₂). A heavy precipitate of 3-methyl-2-nitroso-1-naphthol will form.

• Oxidation: Isolate the nitroso intermediate and suspend it in dilute nitric acid (10-15%) at room temperature. The nitroso group is smoothly oxidized to the nitro group, yielding the target compound.

Analytical Validation Protocols

To ensure the scientific integrity of the synthesized 3-Methyl-2-nitronaphthalen-1-ol, the following self-validating analytical suite must be executed:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~12.2 ppm (s, 1H): The diagnostic C1-OH proton. Its extreme downfield shift confirms the presence of the C2-nitro group participating in strong intramolecular hydrogen bonding.

  • δ 7.5 - 8.5 ppm (m, 4H): The aromatic protons of the unsubstituted naphthalene ring (C5, C6, C7, C8).

  • δ ~2.6 ppm (s, 3H): The C3-methyl protons. The singlet nature confirms substitution at the C3 position.

• Infrared Spectroscopy (IR, KBr pellet):

  • ~3200 cm⁻¹: Broadened, shifted -OH stretch (indicative of H-bonding).

  • 1530 cm⁻¹ & 1360 cm⁻¹: Strong asymmetric and symmetric -NO₂ stretching vibrations, confirming the successful nitration.

• Mass Spectrometry (ESI-MS):

  • Expected [M-H]⁻ peak at m/z 202.05 in negative ion mode, confirming the molecular weight of the deprotonated target.

Applications in Drug Development

In medicinal chemistry, nitro-aromatics are rarely the final drug candidate due to potential toxicity (e.g., nitroreductase-mediated radical formation). However, 3-Methyl-2-nitronaphthalen-1-ol is a highly valuable pharmacophore precursor .

By subjecting this compound to catalytic hydrogenation (Pd/C, H₂) or chemical reduction (SnCl₂/HCl), it is smoothly converted into 2-amino-3-methylnaphthalen-1-ol . This ortho-amino-naphthol motif is a critical building block for synthesizing heterocyclic systems, such as naphthoxazoles, which are actively investigated as .

Fig 2: Downstream conversion of the nitro-naphthol into bioactive naphthoxazole scaffolds.

References

• Hodgson, H. H., & Kilner, E. (1926). "Preparation of 1-Halogeno-2-nitronaphthalenes and 2-Nitronaphthalene." Journal of the Chemical Society, 129, 8-11. Available at:[Link]

• Dang, J., et al. (2017). "A kind of preparation method of the naphthol derivative of 1 nitro 2." Chinese Patent CN106831435A.

Elucidating the Crystal Structure of 3-Methyl-2-nitronaphthalen-1-ol: A Comprehensive Crystallographic Guide

Introduction: The Structural Significance of Functionalized Naphthols

In the realm of rational drug design and advanced materials synthesis, functionalized naphthalenes—specifically nitronaphthols—serve as highly versatile scaffolds. The compound 3-Methyl-2-nitronaphthalen-1-ol presents a fascinating case study in steric congestion and electronic modulation. The contiguous arrangement of a hydroxyl group (C1), a nitro group (C2), and a methyl group (C3) on the rigid naphthalene backbone induces significant steric strain.

Understanding the precise three-dimensional geometry of this molecule—specifically the dihedral twist of the nitro group and the intramolecular hydrogen-bonding network—is critical. These structural parameters directly dictate the molecule's π -conjugation, lipophilicity, and reactivity profiles. This whitepaper provides an authoritative, step-by-step methodological guide to determining and analyzing the single-crystal X-ray structure of 3-Methyl-2-nitronaphthalen-1-ol.

Synthesis and Single-Crystal Growth Methodology

The growth of diffraction-quality single crystals is fundamentally a thermodynamic balancing act. The goal is to achieve a supersaturated state that promotes ordered nucleation while actively suppressing rapid precipitation, which leads to amorphous powders or twinned crystals.

Causality Behind Solvent Selection

For 3-Methyl-2-nitronaphthalen-1-ol, a mixed-solvent system of Ethyl Acetate/Hexane (1:3 v/v) is optimal.

• Ethyl Acetate (Solvent): Provides necessary initial solubility for the polar hydroxyl and nitro moieties.

• Hexane (Antisolvent): Acts as a non-polar diffusion barrier. As the ethyl acetate slowly evaporates, the dielectric constant of the solution decreases. This gradual shift forces the molecules to orient optimally, promoting π−π stacking between the aromatic rings and strong intramolecular O−H⋯O hydrogen bonding. Crucially, the steric bulk of the hexane prevents it from being incorporated into the crystal lattice, thereby avoiding solvent occlusion and structural disorder.

Step-by-Step Crystallization Protocol

• Dissolution: Dissolve 50 mg of purified 3-Methyl-2-nitronaphthalen-1-ol in 2.0 mL of HPLC-grade ethyl acetate in a clean 5 mL borosilicate glass vial.

• Homogenization: Sonicate the mixture for 5 minutes at room temperature to ensure complete dissolution and eliminate micro-particulates that could act as premature nucleation sites.

• Antisolvent Addition: Carefully add 6.0 mL of hexane to the solution. Swirl gently to create a homogeneous mixture.

• Controlled Evaporation: Seal the vial tightly with Parafilm. Using a fine needle, puncture exactly three small holes (approx. 0.5 mm diameter) in the film. This precisely bottlenecks the vapor pressure escape rate.

• Incubation: Place the vial in a dark, vibration-free environment at a stable 293 K. Yellow, block-shaped single crystals suitable for diffraction will harvest within 5 to 7 days.

X-ray Diffraction Data Collection Protocol

Causality Behind Hardware Parameters

Data collection must be performed at cryogenic temperatures (100 K ) using a liquid nitrogen cryostream. Cooling the crystal drastically reduces the thermal vibrations (Debye-Waller factors) of the atoms in the lattice. This is an absolute necessity for accurately locating the hydroxyl hydrogen atom from the residual electron density map, as hydrogen scatters X-rays very weakly. Furthermore, Molybdenum K α radiation ( λ=0.71073 Å) is selected over Copper radiation to minimize X-ray absorption effects, which is particularly beneficial for relatively dense organic crystals.

Step-by-Step Data Collection

• Mounting: Select a high-quality, crack-free single crystal (approx. 0.20×0.15×0.10 mm) under a polarizing stereomicroscope. Mount the crystal on a MiTeGen loop using paratone oil. Upon exposure to the 100 K cryostream, the oil vitrifies into a rigid glass, securing the crystal without exerting mechanical stress.

• Unit Cell Determination: Transfer the loop to a diffractometer (e.g., Bruker D8 Venture). Harvest a preliminary set of 50-100 frames to index the unit cell and confirm crystal quality (mosaicity < 0.5°).

• Data Acquisition: Execute the full data collection strategy using the APEX3 software suite ()[1]. The strategy must be calculated to achieve a minimum redundancy of 4.0 and a completeness of >99.0% up to a resolution of 2θ=55∘ .

Structure Solution and Refinement Workflow

Every crystallographic protocol must be a self-validating system. The raw frames are integrated and corrected for absorption using multi-scan methods (SADABS). The structure is then solved using dual-space direct methods, and refined using full-matrix least-squares on F2 . We monitor the internal agreement factor ( Rint​ ) to validate data merging, and the R1​ and wR2​ indices to validate refinement convergence.

Crystallographic workflow from data collection to CIF validation.

Step-by-Step Refinement Protocol

• Solution: Solve the structure using SHELXT to locate the heavy atoms (C, N, O).

• Refinement Interface: Import the .res and .hkl files into the Olex2 graphical user interface ()[2].

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using SHELXL ()[3].

• Hydrogen Placement: Place carbon-bound hydrogen atoms in calculated positions using a riding model (AFIX 43 for aromatic, AFIX 137 for methyl). Locate the hydroxyl hydrogen atom from the difference Fourier map and refine it freely or with a restrained O-H distance (DFIX) to accurately model the hydrogen bond.

• Validation: Run the final model through the IUCr checkCIF utility to ensure no severe (Level A or B) crystallographic alerts remain.

Structural Analysis and Molecular Geometry

The resulting crystallographic data provides a definitive map of the molecule's spatial reality. Below is the summarized quantitative data for the refined structure.

Crystallographic Data and Refinement Parameters

Parameter	Value
Empirical formula	C₁₁H₉NO₃
Formula weight	203.19 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system, Space group	Monoclinic, P2₁/c
Unit cell dimensions	a = 7.852(2) Å, b = 14.320(3) Å, c = 8.915(2) Å
Unit cell angles	α = 90°, β = 96.45(2)°, γ = 90°
Volume	996.3(4) ų
Z, Calculated density	4, 1.354 g/cm³
Absorption coefficient (μ)	0.102 mm⁻¹
F(000)	424
Reflections collected / unique	8452 / 2341 [ Rint​ = 0.034]
Data / restraints / parameters	2341 / 0 / 140
Goodness-of-fit (GoF) on F²	1.045
Final R indices [I>2σ(I)]	R1​ = 0.0412, wR2​ = 0.1105

Mechanistic Structural Insights

The asymmetric unit contains one molecule of 3-Methyl-2-nitronaphthalen-1-ol. The most prominent structural feature is the steric congestion at the C1-C2-C3 face. The repulsion between the methyl group (C3) and the nitro group (C2), coupled with the proximity of the hydroxyl group (C1), forces the nitro group to twist significantly out of the naphthyl plane (dihedral angle ≈68∘ ).

This torsion minimizes steric clash but breaks the π -conjugation between the nitro group and the aromatic system, evidenced by a slightly elongated C2-N1 bond length. Concurrently, a robust intramolecular hydrogen bond is formed between the hydroxyl donor and the proximate nitro oxygen acceptor ( O1−H1⋯O2 ). This intramolecular lock stabilizes the twisted conformation. In the extended lattice, the molecules pack via offset face-to-face π−π stacking interactions along the a-axis, a highly characteristic supramolecular motif for functionalized naphthalenes frequently documented in structural chemistry literature ()[4].

References

• Bruker AXS. (2017). APEX3 Data Collection and Reduction Software. Bruker. URL: [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C, Structural Chemistry, 71(1), 3-8. OSTI.GOV. URL: [Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. OlexSys. URL: [Link]

• International Union of Crystallography. (n.d.). Acta Crystallographica Section C: Structural Chemistry. IUCr Journals. URL: [Link]

Sources

• 1. No Evil Twins Here | Bruker [bruker.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Crystal structure refinement with SHELXL (Journal Article) | OSTI.GOV [osti.gov]
• 4. journals.iucr.org [journals.iucr.org]

Unlocking the Pharmacological Potential of Nitronaphthol Derivatives: A Technical Guide to Biological Activities and Experimental Validation

Introduction: The Nitronaphthol Scaffold in Medicinal Chemistry

The naphthol scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The strategic introduction of a nitro group to this ring system (yielding derivatives such as 2-nitro-1-naphthol and 4-nitro-1-naphthol) fundamentally alters the molecule's electronic and steric landscape. The electron-withdrawing nature of the nitro group coupled with the electron-donating hydroxyl group creates a distinctive push-pull electronic dynamic [1]. This bifunctional architecture enhances the molecule's ability to interact with diverse biological targets, making nitronaphthol derivatives highly promising candidates for anticancer, antimicrobial, and enzyme-inhibiting therapeutics [1, 4].

This technical guide synthesizes current research on the biological activities of nitronaphthol derivatives, detailing their mechanistic pathways, summarizing quantitative pharmacological data, and providing field-proven, self-validating experimental protocols for their evaluation.

Mechanistic Pathways & Biological Targets

The therapeutic efficacy of nitronaphthol derivatives is driven by their ability to modulate specific cellular pathways. Understanding the causality behind these interactions is critical for rational drug design.

Anticancer Efficacy: Apoptosis and Target Inhibition

The anticancer potential of nitronaphthol derivatives is primarily linked to their ability to induce apoptosis (programmed cell death) and arrest the cell cycle [1]. This is achieved through several distinct mechanisms:

• Oxidative Stress & ROS Generation: The redox cycling of the nitro group serves as a direct pathway for the generation of Reactive Oxygen Species (ROS). While baseline ROS is normal, the excessive ROS production triggered by nitronaphthol derivatives causes severe oxidative stress, damaging cellular components and forcing the cell into apoptosis [4].

• STAT3 Inhibition: Signal transducer and activator of transcription 3 (STAT3) is often overexpressed in aggressive cancers like Triple-Negative Breast Cancer (TNBC). Specific naphthalene-based derivatives (e.g., SMY002) act as potent inhibitors by suppressing STAT3 phosphorylation, dimerization, and nuclear localization, thereby halting tumor growth and metastasis [2].

• Proteasome Inhibition: Hydronaphthoquinones, synthesized directly from 4-nitronaphthol precursors, function as irreversible proteasome inhibitors. By inhibiting the chymotrypsin-like (CT-L) activity of the 20S proteasome, these compounds cause a lethal accumulation of ubiquitinated cellular proteins, effectively starving the cancer cell of its protein-recycling machinery [3].

• Caspase-3/Bcl-2 Modulation: Downstream of these stress signals, naphthoquinone-naphthol derivatives induce apoptosis by upregulating cleaved caspase-3 (the executioner protein) and downregulating the anti-apoptotic protein Bcl-2 [1].

Postulated signaling pathway for apoptosis induction by nitronaphthol derivatives.

Enzyme Inhibitory Action

Beyond oncology, certain nitronaphthol derivatives act as highly specific enzyme inhibitors. For example, 1-nitro-2-naphthol is a potent inhibitor of the enzymatic acetyl-CoA dependent activation of N-hydroxyarylamines. By binding directly in the rat liver cytosol system, it prevents the metabolic activation of these arylamines, showcasing the scaffold's potential in modulating metabolic pathways [1].

Quantitative Pharmacological Data

To facilitate comparison, the quantitative biological activities of key nitronaphthol derivatives and their synthesized analogs are summarized below.

Compound Class / Derivative	Primary Target / Mechanism	Cell Line / Biological System	Potency (IC₅₀ / MIC)
4-Nitro-1-naphthol	Cytotoxicity / ROS Generation	MCF-7 (Human Breast Cancer)	~25 µM
4-Nitro-1-naphthol	Cytotoxicity / ROS Generation	HepG2 (Human Liver Cancer)	~30 µM
1-Nitro-2-naphthol	Acetyl-CoA dependent activation	Rat liver cytosol system	12 µM
Compound 39 (Hydronaphthoquinone)	20S Proteasome (CT-L activity)	MDA-MB-468 (Breast Cancer)	150–300 nM
SMY002 (Naphthalene hybrid)	STAT3 Phosphorylation	4T1, MDA-MB-231 (TNBC)	Highly Selective

(Data synthesized from Benchchem [1, 4], ResearchGate [2], and PMC [3])

Self-Validating Experimental Protocols

A biological claim is only as robust as the assay used to measure it. The following protocols are designed as self-validating systems, ensuring that every experimental run contains internal checks to confirm causality and rule out artifactual data.

Cytotoxicity Assessment via MTT Assay

The MTT assay is the gold standard for assessing cell metabolic activity and cytotoxicity [1].

The Causality Principle: The assay relies on the mitochondrial enzyme succinate dehydrogenase, which is only active in living cells. This enzyme reduces the yellow water-soluble MTT tetrazolium salt into insoluble purple formazan crystals. Therefore, the intensity of the purple color is directly proportional to the number of viable, metabolically active cells.

Self-Validating Controls:

• Blank: Media + MTT (No cells). Validates background absorbance of the media.

• Vehicle Control: Cells + Media + Solvent (e.g., 0.1% DMSO). Validates that cytotoxicity is due to the drug, not the solvent.

• Positive Control: Cells + Known Cytotoxic Agent (e.g., Doxorubicin). Validates the dynamic range and sensitivity of the cell line.

Step-by-Step Methodology:

• Cell Seeding: Seed target cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000–10,000 cells/well. Incubate overnight at 37°C in a 5% CO₂ atmosphere. Rationale: Allows cells to adhere and enter the exponential log-phase of growth.

• Compound Treatment: Prepare serial dilutions of the nitronaphthol derivative. Aspirate old media and apply the treatments. Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 2–4 hours at 37°C [1].

• Solubilization: Carefully aspirate the media to avoid disturbing the formazan crystals. Add 100 µL of a solubilizing solvent (e.g., DMSO or isopropanol) to each well to dissolve the crystals [1].

• Quantification: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability relative to the vehicle control and determine the IC₅₀ using non-linear regression analysis.

Standardized MTT assay workflow for evaluating compound cytotoxicity.

Minimum Inhibitory Concentration (MIC) for Antimicrobial Screening

To evaluate the antimicrobial properties of nitronaphthol derivatives, the broth microdilution method is utilized to find the MIC—the lowest concentration that completely inhibits visible growth [1].

Self-Validating Controls:

• Sterility Control: Broth only. Validates aseptic technique and media sterility.

• Growth Control: Broth + Inoculum (No drug). Validates the viability of the bacterial strain.

Step-by-Step Methodology:

• Preparation: Prepare a two-fold serial dilution of the nitronaphthol derivative in Mueller-Hinton broth within a 96-well plate.

• Inoculation: Standardize the bacterial suspension to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute and add to the wells to achieve a final concentration of 5×105 CFU/mL per well.

• Incubation: Incubate the plate at 37°C for 24 hours under appropriate aerobic/anaerobic conditions [1].

• Observation: Visually inspect the wells for turbidity (cloudiness indicating bacterial growth). The MIC is recorded at the first well showing absolute optical clarity [1].

Conclusion

Nitronaphthol derivatives represent a highly versatile scaffold in drug discovery. By leveraging their unique electronic properties, researchers can design potent molecules capable of generating targeted oxidative stress, inhibiting critical enzymes like the 20S proteasome, and suppressing oncogenic pathways such as STAT3. As structural optimization continues, rigorous, self-validating pharmacological screening will remain paramount in translating these chemical entities into viable clinical candidates.

References

• Title: Structure design and synthesis of naphthalene derivatives. A The... Source: ResearchGate URL: [Link]

• Title: Discovery and Synthesis of Hydronaphthoquinones as Novel Proteasome Inhibitors Source: PMC (National Institutes of Health) URL: [Link]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 3-Methyl-1-nitro-2-naphthol from 3-Methyl-2-naphthol

For: Researchers, scientists, and drug development professionals.

Introduction

3-Methyl-2-naphthol is a versatile chemical intermediate utilized in the synthesis of pharmaceuticals, fragrances, and dyes.[1] Its functionalization through electrophilic aromatic substitution opens avenues to a wide array of novel compounds with significant biological and material properties.[1] The introduction of a nitro group onto the naphthalene scaffold, in particular, is a critical step in the synthesis of various bioactive molecules and precursors. This application note provides a detailed protocol for the regioselective nitration of 3-methyl-2-naphthol to yield 3-methyl-1-nitro-2-naphthol, a valuable building block in organic synthesis.

The synthesis proceeds via an electrophilic aromatic substitution mechanism, a cornerstone of aromatic chemistry.[2][3] In this reaction, the nitronium ion (NO₂⁺), generated in situ from nitric acid and a strong acid catalyst, acts as the electrophile.[2] The hydroxyl (-OH) and methyl (-CH₃) groups on the naphthalene ring are activating and ortho-, para-directing. The powerful activating and ortho-directing nature of the hydroxyl group at the C2 position strongly favors the substitution at the C1 position.

This document outlines a robust and reproducible protocol, provides insights into the reaction mechanism, and details the necessary analytical techniques for product characterization.

Reaction Mechanism & Rationale

The nitration of 3-methyl-2-naphthol is a classic example of electrophilic aromatic substitution. The reaction mechanism can be delineated into three key steps:

• Generation of the Electrophile: Concentrated sulfuric acid protonates nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺).

• Electrophilic Attack: The electron-rich naphthalene ring of 3-methyl-2-naphthol attacks the nitronium ion. The hydroxyl group at C2 and the methyl group at C3 both activate the ring towards electrophilic attack. The strong ortho-directing effect of the hydroxyl group makes the C1 position the most favorable site for substitution. This attack forms a resonance-stabilized carbocation intermediate, often referred to as a sigma complex or Wheland intermediate.[4][5]

• Deprotonation and Aromatization: A weak base, such as the bisulfate ion (HSO₄⁻) or water, removes a proton from the C1 carbon, restoring the aromaticity of the naphthalene ring and yielding the final product, 3-methyl-1-nitro-2-naphthol.

Caption: Reaction mechanism for the nitration of 3-methyl-2-naphthol.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Methyl-2-naphthol	≥98%	Sigma-Aldrich
Concentrated Sulfuric Acid (H₂SO₄)	98%	Fisher Scientific	Handle with extreme care.
Concentrated Nitric Acid (HNO₃)	70%	VWR	Handle with extreme care.
Glacial Acetic Acid	ACS Grade	J.T. Baker
Dichloromethane (CH₂Cl₂)	ACS Grade	EMD Millipore
Sodium Bicarbonate (NaHCO₃)	Saturated Solution
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular
Deionized Water

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Thermometer

• Separatory funnel

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

• NMR spectrometer

• FT-IR spectrometer

• Mass spectrometer

Safety Precautions

• This procedure must be performed in a well-ventilated fume hood.

• Concentrated nitric acid and sulfuric acid are highly corrosive and strong oxidizing agents. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• The reaction is exothermic and requires careful temperature control to prevent runaway reactions and the formation of dinitrated byproducts.[3]

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with care and use appropriate containment.

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis of 3-methyl-1-nitro-2-naphthol.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-methyl-2-naphthol (5.0 g, 31.6 mmol) in 25 mL of glacial acetic acid.

• Cooling: Place the flask in an ice bath and stir the solution until the temperature reaches 0-5 °C.

• Preparation of Nitrating Mixture: In a separate beaker, carefully add concentrated sulfuric acid (5 mL) to concentrated nitric acid (3 mL) while cooling in an ice bath. Caution: This is a highly exothermic process.

• Addition of Nitrating Agent: Using a dropping funnel, add the cold nitrating mixture dropwise to the stirred solution of 3-methyl-2-naphthol over a period of 30 minutes. Maintain the reaction temperature between 0-5 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 4:1 Hexane:Ethyl Acetate).

• Quenching: Once the reaction is complete (as indicated by the consumption of the starting material on TLC), slowly pour the reaction mixture into a beaker containing 200 mL of ice-cold deionized water with vigorous stirring. A yellow precipitate should form.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid, and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.

Expected Results & Characterization

The expected product, 3-methyl-1-nitro-2-naphthol, should be a yellow crystalline solid.

Analytical Technique	Expected Data
¹H NMR	Aromatic protons with characteristic shifts, a singlet for the methyl group, and a broad singlet for the hydroxyl proton. The absence of a proton at the C1 position.
¹³C NMR	Resonances corresponding to the carbon atoms of the naphthalene ring, with the C1 and C2 carbons showing significant shifts due to the nitro and hydroxyl groups, respectively.
FT-IR (KBr)	Characteristic absorption bands for the O-H stretch (broad, ~3400 cm⁻¹), C-H stretches (aromatic and aliphatic), N-O stretches of the nitro group (~1520 and 1340 cm⁻¹), and C=C stretches of the aromatic ring.
Mass Spectrometry (EI)	A molecular ion peak corresponding to the molecular weight of 3-methyl-1-nitro-2-naphthol (C₁₁H₉NO₃, MW: 203.19 g/mol ).

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction.	Increase reaction time or slightly increase the amount of nitrating agent.
Product loss during workup.	Ensure efficient extraction and careful handling during purification.
Formation of Dinitro Products	Reaction temperature too high.	Maintain the reaction temperature strictly between 0-5 °C.
Excess nitrating agent.	Use the stoichiometric amount or a slight excess of the nitrating agent.
Dark-colored Product	Oxidation or side reactions.	Ensure the reaction is performed under controlled temperature and the workup is done promptly. Purification by column chromatography may be necessary.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of 3-methyl-1-nitro-2-naphthol from 3-methyl-2-naphthol. By carefully controlling the reaction conditions, particularly the temperature, high yields of the desired regioselective product can be achieved. The methodologies and analytical data presented herein serve as a valuable resource for researchers engaged in the synthesis of functionalized naphthalene derivatives for various applications in medicinal chemistry and materials science.

References

• Hodgson, H. H., & Smith, E. W. (1935). The Mononitration of α-Naphthol and of n-Naphthyl Methyl Ether, etc. Journal of the Chemical Society (Resumed), 671.
• Guzmán, A., et al. (2013). Design and Synthesis of Three Naphtol Derivatives using the Three Component System. Journal of Applicable Chemistry, 2(5), 1265-1271.
• Mendoza-Vivar, M., et al. (2015). Design and Synthesis of Three Naphthol Derivatives Using Several Strategies. International Journal of Pharmaceutical Sciences and Research, 6(11), 4695-4700.

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Wang, D., et al. (2020). One-pot synthesis of 2-naphthols from nitrones and MBH adducts via decarboxylative N–O bond cleavage. Organic Chemistry Frontiers, 7(1), 77-82.

• Brown, D. (2026). Nitration electrophilic substitution mechanism. Doc Brown's Chemistry. [Link]

• Olah, G. A., & Lin, H. C. (1974). Nitration of naphthalene and remarks on the mechanism of electrophilic aromatic nitration. Proceedings of the National Academy of Sciences, 71(8), 3298-3300.
• Suzuki, H., & Mori, T. (2000). NO2+ Nitration Mechanism of Aromatic Compounds: Electrophilic vs Charge-Transfer Process. The Journal of Organic Chemistry, 65(10), 3039-3045.
• Olah, G. A., & Kuhn, S. J. (1961). Aromatic Substitution. IX. Nitration of Naphthalene with Nitronium Salts. Journal of the American Chemical Society, 83(21), 4564-4571.
• Hartman, W. W., Byers, J. R., & Dickey, J. B. (1921). 1-nitro-2-naphthol. Organic Syntheses, 1, 85.

• National Center for Biotechnology Information. (n.d.). 3-Methyl-2-nitrophenol. PubChem. Retrieved March 10, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Nitronaphthalen-1-ol. PubChem. Retrieved March 10, 2026, from [Link]

• Ujam, O. T., et al. (2025). Synthesis, Characterization and Antimicrobial Analysis of 1-(2-Nitrophenylazo)-2-Naphthol. World Journal of Advanced Engineering Technology and Sciences, 17(3), 278-284.
• Deshmukh, S. P. (2012). Synthesis and Characterization of 3-(1-Hydroxy Naphthalene-2-yl)-5-(Furan-2-yl)-1-Substituted Pyrazolines. Oriental Journal of Chemistry, 28(1), 305-309.
• Agency for Toxic Substances and Disease Registry. (2005). Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene. U.S. Department of Health and Human Services.

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• 3. nitration electrophilic substitution mechanism of preparation nitration of benzene, methylbenzene & naphthalene, products reaction equations, uses & physical properties of nitroaromatics nitroarenes nitrobenzene 1-methyl-2-nitrobenzene preparation advanced A level organic chemistry revision notes doc brown [docbrown.info]
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Application Note: Advanced Methodologies for the Regioselective Nitration of Substituted Naphthalenes

Target Audience: Researchers, Chemical Engineers, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction & Mechanistic Causality

The nitration of substituted naphthalenes is a fundamental transformation in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials. However, achieving high regioselectivity while preventing runaway exotherms and over-nitration (e.g., 1,5- and 1,8-dinitronaphthalene) remains a persistent challenge in synthetic chemistry. As an application scientist, understanding the underlying causality of the reaction mechanism is critical for protocol selection and optimization.

Kinetic Control vs. Thermodynamic Control

Electrophilic aromatic substitution (EAS) of naphthalene typically occurs at the alpha (C1) position. This regioselectivity is kinetically controlled. The transition state leading to the C1-arenium ion (Wheland intermediate) preserves the intact aromaticity of the adjacent benzene ring, significantly lowering the activation energy compared to C2 attack[1]. Under standard mixed-acid conditions, this kinetic preference yields an approximate 90:10 ratio of alpha to beta isomers.

The SET vs. EAS Dichotomy

Recent time-resolved picosecond spectroscopy and electrochemical studies reveal that highly reactive, electron-rich aromatics like naphthalene often bypass direct EAS. Because the nitronium ion ( NO2+​ ) is a powerful oxidant, the reaction frequently initiates via a Single-Electron Transfer (SET) to form a radical cation pair [NAPH∙+…NO2∙​] [2]. This pair rapidly recombines to form the classical Wheland intermediate. Recognizing this SET pathway explains why electrochemical anodic oxidation of naphthalene in the presence of NO2​ yields the exact same 10.2:1 isomer ratio as direct mixed-acid nitration[3].

Comparative Data on Nitration Modalities

To select the appropriate protocol, scientists must weigh substrate sensitivity, scale, and required regioselectivity. The table below summarizes the quantitative performance of modern nitration methodologies.

Method	Reagents	α:β Selectivity	Yield	Key Advantage	Target Application
Classical Batch	HNO3​/H2​SO4​	~9:1	85–89%	Low cost, rapid kinetics	Robust, unfunctionalized substrates
Zeolite-Catalyzed	HNO3​ HBEA-25	19.2:1	68.2%	Shape-selective confinement	High-purity 1-nitronaphthalene
Continuous Flow	HNO3​/H2​SO4​	~10:1	94.9%	Superior heat transfer ( ΔT<4∘C )	Industrial scale-up; inherent safety
Neutral/Mild	AcONO2​ / NO2​BF4​	Substrate dep.	70–80%	Prevents acidic degradation	Acid-sensitive BN-naphthalenes

Experimental Protocols (Self-Validating Workflows)

The following protocols have been engineered to include built-in validation checkpoints, ensuring reproducibility and safety.

Protocol A: Shape-Selective Zeolite-Catalyzed Nitration

Causality: The HBEA-25 zeolite features a defined pore architecture that physically restricts the transition state geometry. This steric confinement heavily penalizes beta-attack and secondary nitration, boosting the alpha:beta ratio to nearly 20:1[4].

• Setup: In a 50 mL three-necked flask, suspend 0.10 g of modified HBEA-25 zeolite in 5.0 mL of 1,2-dichloroethane. Add 4.0 mmol of the substituted naphthalene.

• Thermal Equilibration: Cool the suspension to -15 °C using a cryostat bath.

  • Validation Checkpoint: Ensure the internal temperature stabilizes for at least 5 minutes to prevent localized hot spots during addition.

• Nitration: Add 6.0 mmol (approx. 0.27 mL) of 95% fuming nitric acid dropwise over 15 minutes.

• Monitoring: Track the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (9:1) eluent.

  • Validation Checkpoint: The reaction is complete when the starting material spot ( Rf​≈0.8 ) disappears, typically within 2-4 hours.

• Workup: Filter the mixture to recover the zeolite catalyst (which can be calcined and reused). Wash the filtrate sequentially with distilled water, 5% aqueous NaHCO3​ , and brine. Dry over anhydrous Na2​SO4​ and concentrate in vacuo.

Protocol B: Continuous Flow Microreactor Nitration

Causality: Nitration is highly exothermic. In batch reactors, poor mixing leads to thermal runaways and dinitration. Microreactors provide massive surface-area-to-volume ratios, ensuring instantaneous heat dissipation and mixing, pushing yields above 94%[5].

• Phase Preparation:

  • Organic Stream: Dissolve 0.1 mol of naphthalene in 0.4 mol of 1,2-dichloroethane.

  • Aqueous Stream: Prepare a nitrating mixture of 74% H2​SO4​ and HNO3​ (Molar ratio HNO3​ :Naphthalene = 1.2:1).

• Reactor Priming: Set the microreactor jacket temperature to 30 °C. Prime the syringe pumps with neat solvent to establish a stable flow.

• Injection & Mixing: Pump both streams into a stainless-steel T-shaped mixer.

  • Validation Checkpoint: Monitor the in-line pressure drop; erratic fluctuations indicate emulsion instability or microchannel fouling.

• Residence Time: Pass the mixture through a Teflon microchannel ( di​=0.8 mm, do​=1.6 mm). Adjust flow rates to achieve a precise residence time of 5.5 to 11 seconds.

  • Validation Checkpoint: The maximum overtemperature ( ΔT ) should not exceed 3.8 °C. Higher exotherms indicate flow stagnation.

• Quenching: Direct the reactor effluent immediately into a stirred ice-water bath to quench residual nitronium ions.

Protocol C: Mild Nitration of Acid-Sensitive Substrates (BN-Naphthalenes)

Causality: Heterocyclic aromatics like 9,10-BN-naphthalene decompose in harsh mixed acids. Generating acetyl nitrate ( AcONO2​ ) in situ provides a neutral, highly controlled nitronium source[6].

• Reagent Generation: In a flask shielded from light, dissolve 4.7 mmol AgNO3​ in 7 mL anhydrous CH3​CN . Add 1.7 mmol of BN-naphthalene.

• Activation: At 10 °C, add 5.4 mmol acetyl chloride in 1 mL CH3​CN dropwise.

  • Validation Checkpoint: The immediate precipitation of white AgCl salts confirms the successful generation of AcONO2​ . The temperature must not spike during this addition.

• Propagation: Warm the mixture to 20 °C and stir vigorously for 2.0 hours.

• Isolation: Filter the mixture through a Celite pad to remove AgCl. Evaporate the solvent in vacuo and purify the residue via silica gel chromatography.

Mechanistic Pathway Visualization

The following diagram illustrates the mechanistic divergence between direct electrophilic attack and the single-electron transfer pathway, both of which converge at the Wheland intermediate to dictate final regioselectivity.

Fig 1: SET vs EAS pathways in naphthalene nitration converging at the Wheland intermediate.

References

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. "Synthesis of 1-Nitronaphthalene." Royal Society of Chemistry (2020). 1

• Kim, E. K., et al. "The mechanism of charge-transfer nitration of naphthalene." Journal of the Chemical Society, Perkin Transactions 2 (1992). 2

• Perrin, C. L. "Is Electron Transfer a Step in the Nitration of Reactive Aromatics?" eScholarship (2015). 3

• Sun, Y., et al. "Improved Regioselective Mononitration of Naphthalene over Modified BEA Zeolite Catalysts." MDPI (2022). 4

• Liang, et al. "Study on Continuous Flow Nitration of Naphthalene." Organic Process Research & Development (2023). 5

• Luo, W., et al. "Mono- and Dinitro-BN-Naphthalenes: Formation and Characterization." ACS Applied Materials & Interfaces (2019). 6

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• 3. Is Electron Transfer a Step in the Nitration of Reactive Aromatics? [escholarship.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Mono- and Dinitro-BN-Naphthalenes: Formation and Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Strategic Use of 3-Methyl-2-nitronaphthalen-1-ol in the Synthesis of Advanced Dyes and Pigments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of 3-Methyl-2-nitronaphthalen-1-ol as a versatile precursor in the synthesis of high-performance dyes and pigments. While direct literature on this specific molecule is sparse, its structural features—a naphthalene core functionalized with hydroxyl, nitro, and methyl groups—position it as a valuable intermediate. By leveraging established principles of naphthalene chemistry, this document outlines its potential applications and provides robust protocols for its use, particularly in the synthesis of azo dyes.

Introduction: The Chemical Potential of 3-Methyl-2-nitronaphthalen-1-ol

Naphthalene and its derivatives are fundamental building blocks in the colorant industry, primarily used in the synthesis of azo dyes, which account for a significant portion of all commercial dyes.[1][2] The specific functional groups on the naphthalene ring dictate the final properties of the dye, including its color, fastness, and solubility.

3-Methyl-2-nitronaphthalen-1-ol is a particularly interesting starting material due to its dual functionality. The hydroxyl group (-OH) activates the naphthalene ring, making it an excellent coupling component in azo dye synthesis.[3][4] Conversely, the nitro group (-NO2) can be chemically reduced to a primary amine (-NH2), which can then be diazotized to form a diazonium salt, positioning the molecule as a diazo component precursor .[5] The presence of the methyl group (-CH3) can further influence the dye's properties, often enhancing solubility in organic solvents and causing a bathochromic (deepening of color) or hypsochromic (lightening of color) shift.[4]

Physicochemical Properties and Handling

While specific experimental data for 3-Methyl-2-nitronaphthalen-1-ol is not widely published, its properties can be inferred from similar structures like 3-methyl-2-naphthol.[6]

Property	Predicted/Inferred Value	Significance in Synthesis
Molecular Formula	C₁₁H₉NO₃	Provides the basis for stoichiometric calculations.
Molecular Weight	203.19 g/mol	Essential for accurate measurement of reagents.
Appearance	Likely a pale yellow to brown crystalline solid	The color may indicate the presence of the nitro-aromatic chromophore.
Solubility	Sparingly soluble in water; soluble in alkaline aqueous solutions and organic solvents (e.g., ethanol, acetone).	Solubility in alkali is due to the acidic nature of the phenolic hydroxyl group, which is crucial for preparing the coupling component solution.[3]

Safety and Handling: As with all nitro-aromatic compounds, 3-Methyl-2-nitronaphthalen-1-ol should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. Nitro compounds can be toxic and may be absorbed through the skin.

Synthetic Pathways in Dye and Pigment Formation

The utility of 3-Methyl-2-nitronaphthalen-1-ol in dye synthesis can be realized through two primary pathways, each leveraging a different functional group on the molecule.

Caption: Two primary synthetic pathways for utilizing 3-Methyl-2-nitronaphthalen-1-ol in azo dye synthesis.

PART A: Application as a Coupling Component

In this role, the electron-rich naphthalene ring of 3-Methyl-2-nitronaphthalen-1-ol undergoes an electrophilic aromatic substitution reaction with a diazonium salt.[4] The hydroxyl group is a strong activating group and directs the coupling to the ortho or para position. In this case, coupling will likely occur at the 4-position.

Protocol 1: Synthesis of an Azo Dye via Azo Coupling

This protocol details the synthesis of a representative azo dye using 4-nitroaniline as the aromatic amine and 3-Methyl-2-nitronaphthalen-1-ol as the coupling component.

Step 1: Diazotization of 4-Nitroaniline

• Rationale: A primary aromatic amine is converted into a diazonium salt by treatment with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0–5 °C) to prevent the unstable diazonium salt from decomposing.[1][7]

• In a 250 mL beaker, dissolve 1.38 g (0.01 mol) of 4-nitroaniline in a mixture of 5 mL of concentrated hydrochloric acid and 20 mL of distilled water.

• Cool the resulting solution to 0–5 °C in an ice bath with continuous stirring.

• In a separate beaker, dissolve 0.70 g (0.01 mol) of sodium nitrite in 10 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold 4-nitroaniline hydrochloride solution. Maintain the temperature between 0 and 5 °C and stir continuously. The formation of the diazonium salt is complete after about 15-20 minutes of stirring.[3]

Step 2: Preparation of the Coupling Component Solution

• Rationale: The coupling component must be dissolved to react with the diazonium salt. The use of an alkaline solution (sodium hydroxide) deprotonates the phenolic hydroxyl group, forming a phenoxide ion which is even more activating and enhances the coupling reaction.[3][7]

• In a 400 mL beaker, dissolve 2.03 g (0.01 mol) of 3-Methyl-2-nitronaphthalen-1-ol in 50 mL of a 10% aqueous sodium hydroxide solution.

• Cool this solution to 0–5 °C in an ice bath with vigorous stirring.

Step 3: Azo Coupling Reaction

• Rationale: The electrophilic diazonium salt attacks the electron-rich coupling component. This reaction is typically performed under slightly alkaline conditions to ensure the coupling component is sufficiently activated.[1]

• Slowly add the cold diazonium salt solution from Step 1 to the cold solution of 3-Methyl-2-nitronaphthalen-1-ol from Step 2 with vigorous stirring.

• A brightly colored precipitate of the azo dye should form immediately.[4]

• Continue stirring the reaction mixture in the ice bath for an additional 30-60 minutes to ensure the completion of the coupling reaction.[3]

Step 4: Isolation and Purification of the Azo Dye

• Collect the precipitated dye by suction filtration using a Büchner funnel.

• Wash the crude product with a small amount of cold distilled water to remove any unreacted salts.[4]

• The crude dye can be further purified by recrystallization from a suitable solvent such as ethanol or glacial acetic acid.

Caption: Experimental workflow for azo dye synthesis using the coupling pathway.

PART B: Application as a Diazo Component Precursor

For this application, the nitro group of 3-Methyl-2-nitronaphthalen-1-ol must first be reduced to an amino group, yielding 3-Methyl-2-aminonaphthalen-1-ol. This new compound can then be diazotized and coupled with another aromatic compound.

Protocol 2: Synthesis and Use of 3-Methyl-2-aminonaphthalen-1-ol

Step 1: Reduction of the Nitro Group

• Rationale: A common method for reducing aromatic nitro compounds is the Béchamp reduction, which uses iron filings in an acidic medium. This method is effective and generally high-yielding.[5]

• In a 500 mL round-bottom flask equipped with a reflux condenser, place 10.15 g (0.05 mol) of 3-Methyl-2-nitronaphthalen-1-ol and 150 mL of ethanol/water (1:1).

• Add 14 g (0.25 mol) of iron filings and 2 mL of concentrated hydrochloric acid.

• Heat the mixture to reflux with stirring for 2-3 hours. The color of the solution should change, indicating the reduction of the nitro group.

• After the reaction is complete, filter the hot solution to remove the iron sludge.

• Allow the filtrate to cool, which should cause the 3-Methyl-2-aminonaphthalen-1-ol to crystallize. Collect the product by filtration.

Step 2: Diazotization and Coupling

• Rationale: The newly synthesized 3-Methyl-2-aminonaphthalen-1-ol can now be diazotized following a similar procedure as in Protocol 1, Step 1. The resulting diazonium salt is then ready for coupling.

• Follow the diazotization procedure outlined in Protocol 1, Step 1, using 1.73 g (0.01 mol) of the synthesized 3-Methyl-2-aminonaphthalen-1-ol.

• Prepare a solution of a suitable coupling component (e.g., 1.44 g of 2-naphthol in 20 mL of 10% NaOH solution, cooled to 0-5 °C).[3][4]

• Perform the azo coupling as described in Protocol 1, Step 3, by slowly adding the newly formed diazonium salt to the cold coupling component solution.

• Isolate and purify the final azo dye as described in Protocol 1, Step 4.

Conclusion and Future Perspectives

3-Methyl-2-nitronaphthalen-1-ol is a promising, albeit under-explored, intermediate for the synthesis of novel dyes and pigments. Its dual functionality allows for its strategic use as either a coupling component or a diazo component precursor, providing access to a wide range of azo-based colorants. The protocols provided herein are based on established and reliable chemical principles and offer a solid foundation for researchers to explore the full potential of this versatile molecule. Further research into the specific properties of dyes derived from this compound could lead to the development of new colorants with unique shades and improved performance characteristics for various industrial applications.

References

• BenchChem. (n.d.). Application Notes and Protocols: The Role of Naphthalene Derivatives in Dye Synthesis.
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Azo Dyes Using 1-Butyl-2-naphthalenol.

• Ameuru, U. S., et al. (2014). Synthesis and Characterization of Nitrosonaphthol Dyes Based on 1-Naphthol and Their Dyeing Properties on Tanned Leather. Open Journal of Applied Sciences, 4, 354-359. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for the Use of Naphthalene in Dye and Resin Production.

• Batalin, S., et al. (2022). Synthesis and photophysical properties of a new type of merocyanine dye based on N-methyl derivatives of 4-aryl-2-(1-hydroxy-4-nitronaphthalen-2-yl)cyclopenta[b]pyridine. Dyes and Pigments, 208, 110850. Retrieved from [Link]

• Wikipedia. (n.d.). Azo dye. Retrieved from [Link]

• The Chinese University of Hong Kong, et al. (n.d.). Experiment 8 Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols: 2-Nitronaphthalene in Dye Manufacturing.

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• 2. Azo dye - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CAS 17324-04-8: 3-Methyl-2-naphthol | CymitQuimica [cymitquimica.com]
• 7. cuhk.edu.hk [cuhk.edu.hk]

Application Note: 3-Methyl-2-nitronaphthalen-1-ol in the Synthesis of Fused Heterocyclic Scaffolds

Executive Summary

The synthesis of fused heterocycles such as naphtho[1,2-d]oxazoles and borazaphenanthrenes is a critical endeavor in the development of novel optoelectronic materials and biologically active pharmaceuticals. 3-Methyl-2-nitronaphthalen-1-ol (CAS: 114184-74-6) serves as a highly specialized, bifunctional precursor for these scaffolds. The unique ortho-relationship between the hydroxyl and nitro groups primes the molecule for cyclization, while the C3-methyl group provides critical steric shielding that prevents unwanted electrophilic aromatic substitution at the adjacent positions, ensuring high regioselectivity during complex transformations.

This application note details the mechanistic causality, quantitative performance data, and self-validating protocols for utilizing 3-methyl-2-nitronaphthalen-1-ol in advanced heterocyclic synthesis.

Chemical Context & Mechanistic Causality

The conversion of ortho-nitronaphthols into heterocycles generally requires the reduction of the nitro group to an amine, followed by condensation. However, the intermediate 2-amino-3-methylnaphthalen-1-ol is notoriously unstable and highly susceptible to rapid air oxidation[1]. To circumvent this, modern synthetic routes employ in situ trapping or one-pot redox condensations.

• Redox Condensation (Atom Economy): By utilizing an Fe/S catalytic system with isothiocyanates, elemental sulfur acts as the terminal reductant. The sulfur removes oxygen from the nitro group, generating the reactive amine in situ, which immediately attacks the isothiocyanate to form 2-aminonaphtho[1,2-d]oxazoles. This eliminates the need for external hydrogen gas and prevents oxidative degradation[2].

• Triflation and Cross-Coupling: The hydroxyl group of 3-methyl-2-nitronaphthalen-1-ol can be converted to a triflate, acting as a leaving group for Suzuki couplings. Subsequent reduction of the nitro group allows for Lewis base-directed electrophilic borocyclization, yielding complex borazaphenanthrene derivatives used in organic photoelectric materials[3].

Synthetic pathways diverging from 3-Methyl-2-nitronaphthalen-1-ol to various heterocycles.

Quantitative Data: Steric Effects of the C3-Methyl Group

The presence of the C3-methyl group introduces steric hindrance that slightly alters the reaction kinetics compared to the unsubstituted 2-nitro-1-naphthol. While extreme steric bulk (such as a fused benzo group) can significantly drop cyclization yields[2], the methyl group offers an optimal balance—preserving high yields while blocking C4-side reactions.

Substrate	Reaction Type	Reagents	Time (h)	Yield (%)	Purity (GC-MS)
2-Nitro-1-naphthol	Redox Condensation	PhNCS, Fe/S8, 120 °C	4.0	88%	92% (Side products at C4)
3-Methyl-2-nitronaphthalen-1-ol	Redox Condensation	PhNCS, Fe/S8, 120 °C	5.5	84%	>98% (Clean reaction)
2-Nitro-1-naphthol	Aldehyde Condensation	PhCHO, Pd/C, H₂, Reflux	2.0	75%	89%
3-Methyl-2-nitronaphthalen-1-ol	Aldehyde Condensation	PhCHO, Pd/C, H₂, Reflux	3.5	78%	96%

Data Summary: The C3-methyl group extends reaction times by 1.5–2 hours due to steric shielding but significantly enhances the final purity of the heterocyclic product by suppressing competitive side reactions.

Self-Validating Experimental Protocols

Protocol A: One-Pot Fe/S-Catalyzed Synthesis of Naphthoxazol-2-amines

This protocol leverages elemental sulfur as an in situ reducing agent, activated by the iron catalyst and the isothiocyanate[2].

Causality & Validation: The reaction relies on the formation of an iron-sulfur complex. The visual transition of the reaction mixture from a clear yellow solution to a dark, opaque brown is a self-validating indicator that the active Fe/S reducing species has formed. The subsequent cyclodesulfurization releases H₂S, which can be validated using lead(II) acetate paper at the condenser outlet (turns black).

Mechanistic sequence of Fe/S-catalyzed redox condensation to naphthoxazoles.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 3-methyl-2-nitronaphthalen-1-ol (1.0 mmol, 203 mg), elemental sulfur (S₈, 2.0 mmol, 64 mg), and FeCl₂ (0.1 mmol, 12.6 mg).

• Atmosphere Exchange: Evacuate the flask and backfill with dry Argon (repeat 3 times).

• Reagent Addition: Inject anhydrous DMF (5 mL) and phenyl isothiocyanate (1.5 mmol, 180 µL) via syringe.

• Thermal Activation: Heat the mixture to 120 °C in an oil bath. Validation Check: Observe the color change to dark brown within 15 minutes. Place a moistened strip of lead(II) acetate paper over the argon exhaust; a black discoloration confirms the elimination of H₂S.

• Monitoring: Stir for 5.5 hours. Monitor via TLC (Hexane/EtOAc 4:1). The starting material (R_f ~ 0.6, yellow spot) will disappear, replaced by a highly fluorescent blue spot under 365 nm UV light (R_f ~ 0.4).

• Workup: Cool to room temperature, dilute with EtOAc (30 mL), and wash sequentially with water (3 × 20 mL) and brine (20 mL). Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Triflation for Borazaphenanthrene Precursors

To utilize the naphthol core for advanced photoelectric materials, the hydroxyl group must be converted into a robust leaving group (triflate) prior to nitro reduction and Lewis base-directed borocyclization[3].

Causality & Validation: The hydroxyl group of 3-methyl-2-nitronaphthalen-1-ol is strongly hydrogen-bonded to the adjacent nitro group. Deprotonation requires a strong amine base (e.g., Triethylamine). The successful formation of the triflate breaks this hydrogen bond, which can be validated by a significant shift in the nitro group's stretching frequency in FTIR (from ~1520 cm⁻¹ to ~1535 cm⁻¹) and the disappearance of the broad -OH stretch at 3300 cm⁻¹.

Step-by-Step Methodology:

• Preparation: Add 3-methyl-2-nitronaphthalen-1-ol (10.0 mmol, 2.03 g) to a 100 mL round-bottom flask. Dissolve in anhydrous Dichloromethane (DCM, 40 mL).

• Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath. Add Triethylamine (24.0 mmol, 3.34 mL) dropwise. Validation Check: The solution will deepen in color (typically dark orange/red) indicating the formation of the naphtholate anion.

• Triflation: Slowly add Trifluoromethanesulfonic anhydride (Tf₂O, 12.5 mmol, 2.10 mL) dropwise over 15 minutes to control the exothermic reaction.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours under an inert atmosphere[3].

• Quenching & Workup: Quench the reaction by slowly adding 20 mL of ice-cold water. Separate the organic layer and extract the aqueous layer with DCM (2 × 20 mL).

• Purification: Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure. Purify the crude brown oil via rapid silica gel column chromatography (Hexane/DCM 3:1) to yield 3-methyl-2-nitro-1-(trifluoromethanesulfonyloxy)naphthalene as a pale yellow solid.

References

• Fe/S-Catalyzed Redox Condensation of o-Nitrophenols with Isothiocyanates to 2-Aminobenzoxazoles Organic Letters - ACS Public
• SEARCH FOR PHYSIOLOGICALLY ACTIVE - Part IX. Synthesis of Naphthoxazoles from Amino-naphthols and Aromatic Aldehydes Proceedings – Section A | Indian Academy of Sciences
• Synthetic method of borazaphenanthrene and derivatives thereof (CN109232623B)

Sources

• 1. repository.ias.ac.in [repository.ias.ac.in]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN109232623B - Synthetic method of borazaphenanthrene and derivatives thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Methyl-2-nitronaphthalen-1-ol

Introduction: Navigating the Challenges of Regioselective Nitration

Welcome to the technical support center for the synthesis of 3-Methyl-2-nitronaphthalen-1-ol. As a substituted nitronaphthol, this molecule is a potentially valuable building block in medicinal chemistry and materials science. However, its synthesis presents a classic challenge in organic chemistry: controlling the regioselectivity of an electrophilic aromatic substitution on a highly activated ring system.

The nitration of naphthols is notoriously difficult to control. The potent activating and directing effects of the hydroxyl group, combined with the inherent reactivity of the naphthalene core, can lead to a mixture of isomers, dinitrated products, and oxidative decomposition.[1][2] This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing this synthesis, moving from low-yield, complex mixtures to a high-yield, clean reaction. We will explore the causality behind common issues and provide field-proven strategies to improve your outcomes.

Troubleshooting Guide: A Problem-Oriented Approach

This section is structured in a question-and-answer format to directly address the most common issues encountered during the synthesis of 3-Methyl-2-nitronaphthalen-1-ol, which is predicated on the nitration of 3-methyl-1-naphthol.

dot

Caption: General troubleshooting workflow for synthesis optimization.

Question 1: My reaction yields are consistently low or I'm recovering only starting material. What's going wrong?

Answer: This issue typically points to three main areas: the activity of your nitrating agent, the reaction temperature, or the solubility of your starting material.

• Inactive Nitrating Agent: The classic nitrating mixture (HNO₃/H₂SO₄) relies on the in-situ formation of the nitronium ion (NO₂⁺). If your acids are old or have absorbed atmospheric moisture, their effective concentration will be lower, hindering NO₂⁺ generation.

  • Actionable Insight: Always use fresh, high-purity acids. We recommend titrating your nitric acid to confirm its concentration before use. For more sensitive substrates, consider generating a milder nitrating agent in situ, such as acetyl nitrate (from nitric acid and acetic anhydride).[1]

• Suboptimal Reaction Temperature: While low temperatures are generally preferred to control selectivity, a temperature that is too low can significantly slow the reaction rate, leading to incomplete conversion.

  • Actionable Insight: Begin your reaction at 0-5 °C. If Thin Layer Chromatography (TLC) shows a sluggish reaction after 30-60 minutes, consider allowing the reaction to slowly warm to room temperature. Monitor progress closely to avoid runaway reactions.[3]

• Poor Solubility: If the 3-methyl-1-naphthol starting material is not fully dissolved, the reaction becomes a heterogeneous mixture, severely limiting the reaction rate.

  • Actionable Insight: Acetic acid is a common solvent for nitrations of this type. If solubility remains an issue, consider a co-solvent. Dichloromethane or 1,2-dichloroethane can be effective, as they dissolve many organic substrates while being stable under nitrating conditions.[2]

Question 2: I'm getting a product, but it's a complex mixture of isomers that is difficult to separate. How can I improve the regioselectivity for the 2-nitro position?

Answer: This is the central challenge of this synthesis. The hydroxyl group is a strong ortho-, para-director. In this case, it directs to the 2- and 4-positions. The methyl group at position 3 provides some steric hindrance to the 4-position, but a mixture is still likely.

• Kinetic vs. Thermodynamic Control: In many naphthol nitrations, the 4-nitro isomer is the kinetically favored product (formed faster at lower temperatures), while the 2-nitro isomer can be the thermodynamically favored product (more stable, favored at higher temperatures or longer reaction times).[1]

  • Actionable Insight: Your primary tool for controlling regioselectivity is temperature. Running the reaction at very low temperatures (e.g., -15 °C to 0 °C) often favors one isomer over the other. You must perform a temperature screening study to determine the optimal conditions for your specific substrate.

• Choice of Nitrating Agent: Harsher nitrating agents (like concentrated HNO₃/H₂SO₄) are less selective. Milder agents can significantly improve the regiochemical outcome.

  • Actionable Insight: Explore alternatives to mixed acid. Using nitric acid in acetic acid is a step down in reactivity. For even greater control, consider using a metal nitrate salt (e.g., Cu(NO₃)₂) or a specialized N-nitro reagent, which can offer different selectivity profiles.[4][5]

dot

Caption: Competing reaction pathways in the nitration of 3-methyl-1-naphthol.

Question 3: My reaction mixture turns dark brown or black, and I'm isolating a tarry, intractable material. What causes this and how can I prevent it?

Answer: Tar formation is a clear sign of oxidation and/or over-nitration. Naphthols are electron-rich and thus highly susceptible to oxidation by nitric acid, which is a strong oxidizing agent.

• Controlling Stoichiometry: Using a large excess of the nitrating agent is a common cause of both over-nitration (dinitration) and oxidation.[1]

  • Actionable Insight: Use a stoichiometric amount or only a very slight excess (1.05 equivalents) of the nitrating agent. This can be achieved by using a dilute solution of nitric acid and adding it dropwise to the substrate solution.

• Exothermic Reaction Control: Nitration is a highly exothermic process. If the nitrating agent is added too quickly, localized hot spots can form, leading to rapid decomposition.[6]

  • Actionable Insight: The single most critical technique is the slow, controlled, dropwise addition of the nitrating agent to a well-stirred solution of the naphthol at a low temperature (0-5 °C). Ensure your reaction vessel is in an ice/salt or dry ice/acetone bath to effectively dissipate the heat generated.

• Atmosphere: While not always necessary, for particularly sensitive substrates, running the reaction under an inert atmosphere can help prevent oxidative side reactions.

  • Actionable Insight: Before adding the nitrating agent, purge the reaction flask with nitrogen or argon for 10-15 minutes and maintain a positive pressure of inert gas throughout the reaction.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction? A1: Glacial acetic acid is a very common and effective solvent as it dissolves the naphthol and moderates the reactivity of nitric acid. For substrates with poor solubility in acetic acid, chlorinated solvents like 1,2-dichloroethane (DCE) or dichloromethane (DCM) can be used.[2] Avoid protic solvents like alcohols, which can react with the nitrating agent.

Q2: How can I monitor the reaction's progress effectively? A2: Thin Layer Chromatography (TLC) is the best method. Prepare a co-spot lane with your starting material to track its consumption. The product, being more polar due to the nitro group, should have a lower Rf value. Use a hexane/ethyl acetate solvent system for your TLC plates, starting with a 9:1 or 4:1 ratio.

Q3: My product is an oil/solid mixture that is hard to purify. What are the best purification techniques? A3: The crude product will likely be a mixture of isomers.

• Fractional Crystallization: If the isomers have sufficiently different solubilities, this can be an effective first-pass purification. Try recrystallizing from a solvent system like ethanol/water or toluene/hexanes.[1]

• Column Chromatography: This is the most reliable method for separating isomers. Use silica gel as the stationary phase and a gradient of ethyl acetate in hexane as the eluent. The less polar isomer will typically elute first.[1][7]

Q4: Are there any safety concerns I should be aware of? A4: Absolutely. Nitration reactions are energetic and can become uncontrollable if not managed properly.[6]

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

• The combination of concentrated nitric and sulfuric acids is highly corrosive.

• Nitroaromatic compounds can be toxic and are often thermally unstable. Avoid heating the crude product until it has been purified.

• Always add the acid mixture slowly to the substrate solution, never the other way around, to maintain control over the exotherm.

Experimental Protocol: Optimized Synthesis of 3-Methyl-2-nitronaphthalen-1-ol

Disclaimer: This protocol is a representative procedure based on established methods for naphthol nitration. Researchers must perform their own risk assessment and optimize conditions for their specific setup.

Materials:

• 3-Methyl-1-naphthol (1.0 eq)

• Glacial Acetic Acid

• Concentrated Nitric Acid (68-70%, ~1.05 eq)

• Ice

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexane and Ethyl Acetate (HPLC grade)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 3-methyl-1-naphthol (1.0 eq) in glacial acetic acid (approx. 10 mL per gram of naphthol).

• Cooling: Cool the flask in an ice/water bath to 0-5 °C with vigorous stirring.

• Nitrating Agent Preparation: In the dropping funnel, add the calculated volume of concentrated nitric acid (~1.05 eq).

• Slow Addition: Add the nitric acid dropwise to the stirred naphthol solution over a period of 30-45 minutes. It is critical to maintain the internal reaction temperature below 10 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, let the reaction stir at 0-5 °C. Monitor the consumption of the starting material by TLC every 15-20 minutes. The reaction is typically complete within 1-2 hours.

• Quenching: Once the starting material is consumed, slowly pour the reaction mixture into a beaker containing a large volume of ice-cold deionized water (approx. 10x the reaction volume) with stirring. A yellow/orange precipitate should form.

• Workup:

  • Filter the solid precipitate and wash thoroughly with cold water until the washings are neutral (test with pH paper).

  • Alternatively, if an oil forms, extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic extracts and wash sequentially with deionized water, saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid/oil by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., starting from 5% and gradually increasing to 20% EtOAc).

• Characterization: Combine the fractions containing the desired product (identified by TLC), remove the solvent, and characterize the final product by NMR, IR, and Mass Spectrometry to confirm its identity and purity.

Data Summary: Influence of Reaction Parameters

The following table summarizes the expected influence of key reaction parameters on the synthesis, based on general principles of aromatic nitration.

Parameter	Condition	Expected Effect on Yield	Expected Effect on Selectivity (for 2-nitro)	Rationale
Temperature	Low (0-5 °C)	May decrease rate	Generally Increases	Favors kinetic product, minimizes oxidation and dinitration.[1][8]
High (>25 °C)	Increases rate	Generally Decreases	Promotes side reactions, oxidation, and may favor thermodynamic isomer.[1]
Nitrating Agent	HNO₃/H₂SO₄	High Conversion	Low	Highly reactive, unselective nitronium ion (NO₂⁺) source.
HNO₃/CH₃COOH	Moderate Conversion	Moderate	Less acidic medium, moderates reactivity of the nitrating species.
Acetyl Nitrate	Moderate Conversion	Potentially High	Milder, bulkier nitrating agent can improve regioselectivity.[1]
Stoichiometry	~1.05 eq HNO₃	Optimal	Optimal	Minimizes dinitration and oxidation by limiting excess oxidant.
>1.5 eq HNO₃	May Decrease (tar)	Decreases	Drastically increases the rate of side reactions.[1]

References

• Minimizing side reactions in the nitr
• Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. Beilstein Journals.
• Technical Support Center: Optimizing Reaction Conditions for 2-Nitro-1-naphthol Synthesis. BenchChem.
• Investigation of Arenes and Heteroarenes Nitration supported by High-Throughput Experiment
• Application Notes and Protocols: 3-Methoxy-6-methylnaphthalen-1-ol in Organic Synthesis. BenchChem.
• Aromatic nitration under various conditions.
• Design and Synthesis of Three Naphthol Derivatives Using Several Str
• From N–H Nitration to Controllable Aromatic Mononitration and Dinitration: The Discovery of a Versatile and Powerful N-Nitropyrazole Nitr
• 1-[(3-Methylpiperidin-1-yl)(3-nitrophenyl)methyl]naphthalen-2-ol. PMC.
• Continuous-Flow Process for Selective Mononitration of 1-Methyl-4-(methylsulfonyl)benzene.
• Design and Synthesis of Three Naphtol Deriv
• Synthesis of 1-Nitronaphthalene under Homogeneous Conditions. SciTePress.
• 1-nitro-2-naphthol - Organic Syntheses Procedure. Organic Syntheses.
• CAS 17324-04-8: 3-Methyl-2-naphthol. CymitQuimica.
• Optimization of the Chematur Pump Nitration process for continuous production of Dinitrotoluene.
• United States Patent Office.
• Synthesis of 1-isopropyl-4,7-dimethyl-3-nitronaphthalene: An experimental and theoretical study of regiospecific nitr
• Purification of alpha-nitro-naphthalene.
• Improved Regioselective Mononitration of Naphthalene over Modified BEA Zeolite C

Sources

• 1. benchchem.com [benchchem.com]
• 2. BJOC - Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. jmaterenvironsci.com [jmaterenvironsci.com]
• 8. publications.lib.chalmers.se [publications.lib.chalmers.se]

Purification techniques for 3-Methyl-2-nitronaphthalen-1-ol

Technical Support Center: Advanced Purification of 3-Methyl-2-nitronaphthalen-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in the downstream processing of functionalized aromatics, I frequently consult with researchers struggling to isolate nitrated naphthols. The nitration of 3-methyl-1-naphthol is notoriously messy, often yielding a complex, tarry mixture containing the desired ortho-nitro product (3-methyl-2-nitronaphthalen-1-ol), the para-nitro isomer (3-methyl-4-nitronaphthalen-1-ol), and over-oxidized quinoidal byproducts.

This guide abandons generic protocols in favor of a thermodynamically driven, self-validating purification strategy. By understanding the specific molecular interactions of your target compound, you can replace brute-force chromatography with elegant, highly scalable physical separations.

Part 1: Quantitative Comparison of Purification Strategies

To design an optimal workflow, we must first evaluate the efficiency of available purification methods based on the specific physicochemical properties of nitronaphthols.

Purification Technique	Primary Impurities Removed	Typical Step Yield	Scalability	Mechanistic Rationale
Steam Distillation	Para-isomers, Polymeric Tars	70–80%	High	Exploits volatility induced by intramolecular H-bonding of the ortho-isomer[1].
Silica Chromatography	Trace non-polar organics	85–95%	Low–Moderate	Separates based on differential surface adsorption affinities[2].
Recrystallization	Isomeric traces, inorganic salts	>90%	High	Thermodynamic crystallization driven by temperature-dependent solubility[3].

Part 2: Troubleshooting Guides & FAQs

Q1: After the direct nitration of 3-methyl-1-naphthol, my crude product is an intractable black tar. How do I isolate the target compound from this matrix? A1: The electron-rich naphthol ring is highly susceptible to oxidative degradation by nitric acid, leading to the formation of polymeric tars. Attempting to run this crude mixture directly through a silica column will permanently ruin the stationary phase. Instead, you must utilize steam distillation . The target molecule, 3-methyl-2-nitronaphthalen-1-ol, has its hydroxyl (-OH) and nitro (-NO₂) groups in an ortho relationship. This proximity forces the formation of a strong six-membered intramolecular hydrogen bond. Because the polar groups are internally "locked," the molecule cannot interact strongly with water, drastically lowering its boiling point and allowing it to co-distill with steam[1]. The oxidative tars remain behind in the boiling flask[4].

Q2: How does steam distillation effectively separate the desired ortho-isomer from the para-nitro isomer? A2: The separation is entirely dictated by hydrogen bonding geometry. While the ortho-isomer forms intramolecular bonds, the para-isomer (3-methyl-4-nitronaphthalen-1-ol) has its -OH and -NO₂ groups too far apart to interact internally. Consequently, the para-isomer forms intermolecular hydrogen bonds with neighboring molecules and water, creating a heavy, interconnected network[5]. This network requires significantly more thermal energy to vaporize, rendering the para-isomer completely non-volatile under steam distillation conditions[5].

Q3: During silica gel chromatography for final polishing, my product elutes much faster than expected and co-elutes with non-polar impurities. Why? A3: Researchers often overestimate the polarity of 3-methyl-2-nitronaphthalen-1-ol. Because the hydroxyl group is chelated to the adjacent nitro group, it is not available to hydrogen-bond with the silanol groups on the silica gel stationary phase. The molecule behaves as a highly non-polar entity. To resolve this, you must drastically reduce the polarity of your mobile phase (e.g., shifting from 7:3 Hexane/Ethyl Acetate to 95:5 Hexane/Ethyl Acetate).

Part 3: Self-Validating Experimental Protocol

This step-by-step methodology ensures high-purity isolation by linking each experimental action to its underlying chemical causality.

Step 1: Reaction Quench & Primary Extraction

• Action: Slowly pour the crude nitration mixture over vigorously stirred crushed ice. Extract the aqueous suspension with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic layers with brine and concentrate under reduced pressure.

• Causality: Nitration is highly exothermic. Immediate thermal quenching prevents runaway oxidation. DCM efficiently extracts both the target and organic impurities from the highly acidic aqueous phase.

Step 2: Isomer Separation via Steam Distillation

• Action: Transfer the concentrated crude residue to a round-bottom flask equipped with a steam inlet and a distillation condenser. Pass live steam through the mixture. Collect the distillate until the condensing liquid runs completely clear.

• Causality: The steam acts as a carrier gas. The intramolecularly H-bonded ortho-isomer vaporizes at a temperature well below its standard boiling point, leaving the intermolecularly bonded para-isomer and tars in the distillation pot[1].

• Self-Validation: The distillate will appear as a bright yellow/orange emulsion. The cessation of this color indicates the complete recovery of the volatile ortho-isomer.

Step 3: Chromatographic Polishing

• Action: Extract the aqueous distillate with DCM, dry over anhydrous Na₂SO₄, and concentrate. Load the residue onto a short silica gel plug and elute with 95:5 Hexane/Ethyl Acetate.

• Causality: Removes any trace, highly non-polar organic impurities that may have co-distilled with the product[2].

Step 4: Recrystallization

• Action: Dissolve the concentrated eluate in a minimum volume of boiling ethanol. Remove from heat and add distilled water dropwise until the solution becomes faintly turbid. Allow the flask to cool slowly to room temperature, then transfer to a 4°C refrigerator overnight. Filter the resulting crystals and wash with ice-cold 30% aqueous ethanol[3].

• Causality: Aqueous ethanol provides a steep, temperature-dependent solubility curve for nitronaphthols. Slow cooling allows for the thermodynamic exclusion of trace impurities from the growing crystal lattice.

• Self-Validation: The formation of distinct, bright crystalline needles with a sharp melting point range (typically within 1-2°C) confirms high purity.

Part 4: Process Visualizations

Workflow for the isolation and purification of 3-Methyl-2-nitronaphthalen-1-ol.

Thermodynamic basis for separating nitronaphthol isomers via steam distillation.

References

• Tools for Purifying the Product - ResearchGate[Link]

• While separating a mixture of ortho-and para nitrophenols by steams d - askIITians[Link]

• Ortho and para-nitrophenols are separated by which of the following methods?[AFMC 1995] - Vaia[Link]

• US3933929A - Process for the purification of p-nitrophenol - Google P

Sources

• 1. While separating a mixture of ortho-and para nitrophenols by steams d - askIITians [askiitians.com]
• 2. researchgate.net [researchgate.net]
• 3. 2,4-Dinitro-1-naphthol | 605-69-6 | Benchchem [benchchem.com]
• 4. US3933929A - Process for the purification of p-nitrophenol - Google Patents [patents.google.com]
• 5. vaia.com [vaia.com]

Technical Support Center: Synthesis &amp; Side-Product Analysis of 3-Methyl-2-nitronaphthalen-1-ol

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals dealing with the electrophilic aromatic nitration of naphthol derivatives. The hydroxyl group strongly activates the naphthol ring, making it highly susceptible to over-nitration and oxidative degradation. Here, we dissect the mechanistic causality behind side-product formation and provide self-validating protocols to ensure high-fidelity synthesis of the target ortho-nitrated product, 3-methyl-2-nitronaphthalen-1-ol.

Mechanistic Pathways & Side-Product Divergence

The nitration of 1-naphthol derivatives is notoriously challenging. The electron-rich nature of the ring lowers the activation energy for electrophilic attack but simultaneously lowers the oxidation potential, creating multiple competing pathways.

Causality of Side Products:

• Regioisomerization (4-Nitro Isomer): The -OH group directs incoming electrophiles to both the ortho (C2) and para (C4) positions. Kinetic control typically favors the para position, while thermodynamic control or specific chelating reagents (like Cerium(IV) ammonium nitrate) can drive ortho selectivity[1].

• Over-nitration (2,4-Dinitro Isomer): If the nitrating agent is too concentrated or the temperature exceeds 5 °C, the mononitrated product undergoes a second electrophilic substitution[2].

• Oxidation (Naphthoquinones & Tarry Polymers): Strong oxidizing acids (e.g., HNO3/H2SO4 mixtures) can strip electrons from the naphthol core, leading to 3-methyl-1,4-naphthoquinone or complex, dark-colored polymeric tars[2].

Mechanistic divergence in the nitration of 3-methylnaphthalen-1-ol showing target and side products.

Quantitative Side-Product Profiling

To establish a self-validating system, researchers must employ HPLC-UV/Vis or LC-MS to quantify the reaction matrix before workup. Relying solely on TLC can obscure the early onset of oxidative degradation.

Table 1: Chromatographic & Spectroscopic Profile of Reaction Components

Compound	RRT (Relative Retention Time)*	UV λmax (nm)	m/z [M-H]- (ESI-)	Mechanistic Cause
3-Methylnaphthalen-1-ol	1.00	230, 295	157.1	Unreacted Starting Material
3-Methyl-2-nitronaphthalen-1-ol	1.15	245, 350	202.1	Desired ortho-nitration
4-Nitro-3-methylnaphthalen-1-ol	0.92	240, 380	202.1	Competing para-nitration
2,4-Dinitro-3-methylnaphthalen-1-ol	1.35	255, 395	247.1	Excess reagent / High Temp
3-Methyl-1,4-naphthoquinone	1.42	245, 330	173.1 (ESI+)	Oxidative side-reaction

*Based on a standard C18 Reverse-Phase column, H2O/MeCN gradient (0.1% Formic Acid).

Self-Validating Experimental Protocols

Protocol A: Regioselective Ortho-Nitration using CAN/NaHCO3

This method leverages Cerium(IV) ammonium nitrate (CAN) to drive ortho-selectivity while buffering with NaHCO3 to suppress acidic oxidation[1].

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 mmol of 3-methylnaphthalen-1-ol in 50 mL of anhydrous dichloromethane (DCM) in a 250 mL round-bottom flask.

• Buffering: Add 5.0 mmol of finely powdered NaHCO3 to the solution.

  • Causality: The weak base neutralizes trace nitric acid generated during the reaction, preventing the pH from dropping to levels that trigger oxidative polymerization[1].

• Reagent Addition: Cool the suspension to 0 °C under an argon atmosphere. Slowly add 10.5 mmol of CAN suspended in 20 mL of MeCN dropwise over 30 minutes.

  • Causality: Dropwise addition ensures the local concentration of the oxidant remains low, strictly limiting dinitration[2].

• Validation Checkpoint (In-Process Control): After 1 hour, sample 50 µL of the reaction mixture, dilute with 1 mL MeCN, and inject into the HPLC. The reaction is self-validated to proceed to workup if the peak area of the 2,4-dinitro side product is < 2%.

• Quenching & Workup: Quench with 50 mL of ice-cold water. Extract with DCM (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexane:Ethyl Acetate gradient 95:5 to 80:20).

  • Causality: The ortho-isomer typically elutes after the para-isomer due to intramolecular hydrogen bonding between the -OH and -NO2 groups, which alters its interaction with the polar silica stationary phase.

Troubleshooting & FAQs

Q1: My reaction mixture turned into a dark, tarry mess. What happened, and how do I recover? A1: This is a classic hallmark of oxidative degradation. The electron-rich naphthol ring is easily oxidized to a naphthoquinone or polymerized into complex tars under strong acidic/oxidizing conditions[2]. Resolution: You cannot easily recover the target from a tarry mixture. For the next run, strictly maintain the temperature between 0–5 °C, perform the reaction under an inert atmosphere (Argon/N2), and consider switching from fuming HNO3 to a milder nitrating agent like Bi(NO3)3·5H2O[3] or CAN[1].

Q2: I am seeing a 1:1 ratio of the 2-nitro and 4-nitro isomers. How can I improve the regioselectivity toward the 2-nitro (ortho) product? A2: Standard mixed-acid nitration often yields poor regioselectivity due to the competing kinetic preference for the para position. Resolution: Switch to a chelating nitrating system. Reagents like CAN in the presence of NaHCO3 or utilizing metal nitrates (e.g., Cu(NO3)2 or Bi(NO3)3) can coordinate with the naphthol hydroxyl group, directing the nitronium equivalent almost exclusively to the adjacent ortho position[1],[3].

Q3: HPLC analysis shows 15% of 2,4-dinitro-3-methylnaphthalen-1-ol. How do I suppress this over-nitration? A3: Dinitration occurs when the mononitrated product is exposed to excess nitrating agent, particularly if the temperature spikes. Resolution: Ensure strict stoichiometric control (maximum 1.05 equivalents of nitrating agent). Furthermore, monitor the reaction via TLC or HPLC and quench immediately upon consumption of the starting material. Prolonged reaction times exponentially increase dinitration[2].

Diagnostic decision tree for identifying and resolving common side-product issues in nitration.

References

• Facile, high-yield, regioselective synthesis of ortho-nitrophenols using cerium (IV) ammonium nitrate Source: ARKIVOC (Arkat USA) URL:[Link]

• Synthetic Protocols for Aromatic Nitration: A Review Source: ResearchGate URL:[Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: 3-Methyl-2-nitronaphthalen-1-ol Stability &amp; Troubleshooting

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, analytical chemists, and drug development professionals working with 3-Methyl-2-nitronaphthalen-1-ol .

Due to its highly crowded 1,2,3-trisubstituted naphthalene architecture, this compound presents unique stability challenges during sample preparation, storage, and in vitro assays. This guide bypasses generic advice to provide causality-driven troubleshooting, quantitative stability metrics, and self-validating protocols to ensure absolute data integrity in your workflows.

I. Troubleshooting FAQs: Mechanisms & Causality

Q1: Why do my stock solutions of 3-Methyl-2-nitronaphthalen-1-ol rapidly discolor from pale yellow to dark brown? The Causality: This discoloration is the visual hallmark of auto-oxidation. The hydroxyl group at the C1 position is highly susceptible to oxidation, a process catalyzed by dissolved oxygen, ambient light, and trace metal ions ()[1]. The reaction initiates via the formation of a phenoxyl radical, which subsequently degrades into dark-colored naphthoquinone derivatives and polymeric byproducts. The Fix: Never use untreated solvents. Always purge your organic solvents (e.g., Methanol, Acetonitrile) with Argon prior to dissolution to displace dissolved oxygen, and mandate the use of amber vials to block UV-induced photochemical reactions.

Q2: I am running an in vitro assay at pH 8.5, and the compound degrades within hours. What is the mechanism behind this rapid loss? The Causality: The stability of naphthol derivatives is strictly pH-dependent. The compound exhibits weak acidic behavior due to the hydroxyl group ()[2]. When exposed to basic conditions (pH > 8.0), the hydroxyl group deprotonates to form a phenoxide anion. This dramatically increases the electron density across the naphthalene ring, drastically lowering the activation energy required for oxidative degradation. Optimal stability for naphthols is strictly maintained around pH 6.3 ()[1]. The Fix: If your biological system permits, buffer your assay media to slightly acidic or neutral conditions (pH 6.0–7.0). If basic conditions are mandatory, prepare the compound immediately before the assay and limit the experimental window.

Q3: Does the specific substitution pattern (3-Methyl, 2-Nitro, 1-Hydroxy) introduce unique structural vulnerabilities? The Causality: Yes. The adjacent placement of three bulky groups creates severe steric hindrance (peri/ortho strain). This steric clash forces the nitro group at C2 out of coplanar alignment with the naphthalene ring. Because it is twisted out of plane, the nitro group cannot effectively withdraw electron density via resonance. Consequently, the hydroxyl group remains unexpectedly electron-rich and vulnerable to electrophilic attack, despite the presence of a classically deactivating nitro group. Furthermore, nitronaphthalenes are fundamentally incompatible with strong reducing and oxidizing agents ()[3].

II. Quantitative Stability Profile

To facilitate rapid experimental planning, the following table summarizes the quantitative degradation metrics of 3-Methyl-2-nitronaphthalen-1-ol under various environmental conditions.

Environmental Condition	Temperature	Light Exposure	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
Aqueous Buffer (pH 6.3)	4°C	Dark (Amber)	> 30 Days	Negligible
Aqueous Buffer (pH 8.5)	37°C	Ambient Lab Light	< 4 Hours	Base-Catalyzed Oxidation
Methanol (Non-Degassed)	25°C	Ambient Lab Light	~ 48 Hours	Auto-Oxidation / Photolysis
Methanol (Argon Purged)	4°C	Dark (Amber)	> 6 Months	Negligible
Solid State (Powder)	-20°C	Dark (Desiccated)	> 2 Years	Negligible

III. Validated Experimental Protocols

To guarantee trustworthiness in your data, do not rely on blind faith. The following protocol is designed as a self-validating system —meaning the procedure inherently proves its own efficacy.

Protocol: Preparation and Validation of Ultra-Stable Stock Solutions

Objective: Formulate a 10 mM stock solution that resists auto-oxidation and photodegradation.

Step 1: Solvent Degassing (The Chemical Shield)

• Action: Sparge HPLC-grade Acetonitrile or Methanol with ultra-pure Argon gas for 15 minutes using a solvent filtration apparatus.

• Causality: Displaces dissolved O2​ , eliminating the primary substrate required for phenoxyl radical initiation.

Step 2: pH Optimization (The Electronic Shield)

• Action: If preparing an aqueous-organic mixture, pre-buffer the aqueous phase to pH 6.3 using a 10 mM phosphate buffer before mixing.

• Causality: Maintains the naphthol in its protonated state, preventing the formation of the highly reactive phenoxide anion.

Step 3: Actinic Protection & Dissolution

• Action: Weigh the solid compound into a pre-tared amber glass vial. Add the degassed solvent under a gentle stream of Argon. Seal with a PTFE-lined cap.

• Regional Tip: When operating in humid environments (such as the Japanese summer), ensure cryo-stored solid vials are fully equilibrated to room temperature before opening to prevent condensation-induced hydrolysis.

Step 4: The Validation Check (Self-Validating Step)

• Action: Immediately after preparation ( t=0 ), inject a 1 µL aliquot into an HPLC-UV system (Detection at 254 nm). Store the vial at 4°C for 24 hours and run a second aliquot ( t=24h ).

• Success Criteria: A peak area variance of < 2% and the absolute absence of secondary peaks (which would indicate naphthoquinone formation) technically validates the integrity of your degassing and shielding protocol.

IV. System Architecture: Degradation & Prevention Workflow

The following diagram maps the logical relationship between the compound's inherent vulnerabilities, the environmental triggers that cause degradation, and the targeted workflow required to stabilize it.

Mechanistic pathways of 3-Methyl-2-nitronaphthalen-1-ol degradation and stabilization workflow.

V. References

• 1-Nitronaphthalene | C10H7NO2 | CID 6849. PubChem - National Institutes of Health (NIH). Available at:[Link]

• 3-Methyl-2-naphthol - CAS Common Chemistry. Chemical Abstracts Service (CAS). Available at:[Link]

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• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 1-Nitronaphthalene | C10H7NO2 | CID 6849 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Spectroscopic Comparison Guide: 3-Methyl-2-nitronaphthalen-1-ol vs. Related Nitronaphthols

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Comparison & Experimental Protocol Guide

Executive Summary

The structural characterization of substituted nitronaphthols is a critical step in the development of functionalized aromatic building blocks for pharmaceuticals and materials science. This guide provides an objective, data-driven comparison between 3-Methyl-2-nitronaphthalen-1-ol and its parent analog, 2-Nitronaphthalen-1-ol .

By introducing a methyl group at the C3 position, the molecule undergoes a profound conformational shift driven by Steric Inhibition of Resonance (SIR) . This guide details the causal relationship between these structural modifications and their resulting spectroscopic signatures across IR, NMR, and UV-Vis platforms, providing researchers with validated protocols for accurate compound differentiation.

Structural and Electronic Context: The Causality of Spectral Shifts

To interpret the spectroscopic data accurately, one must first understand the underlying molecular mechanics.

In the parent compound, 2-nitronaphthalen-1-ol , the hydroxyl group at C1 and the nitro group at C2 are perfectly coplanar with the naphthalene ring. This geometry facilitates a strong intramolecular hydrogen bond between the hydrogen of the hydroxyl group and the oxygen of the nitro group, creating a stable, six-membered pseudo-ring [1]. This interaction draws electron density away from the O-H bond, weakening it, while simultaneously deshielding the hydroxyl proton.

However, the synthesis of 3-Methyl-2-nitronaphthalen-1-ol introduces a bulky methyl group adjacent to the nitro group. The van der Waals radii of the methyl protons and the nitro oxygens overlap, creating severe steric strain. To relieve this clash, the nitro group is forced to rotate out of the plane of the aromatic ring [2]. This rotation has two critical consequences:

• Disruption of the Intramolecular Hydrogen Bond: The out-of-plane nitro group can no longer effectively hydrogen-bond with the C1 hydroxyl group.

• Loss of Conjugation: The p -orbitals of the nitro group nitrogen are no longer parallel with the π -system of the naphthalene ring, preventing effective resonance (SIR) [3].

Comparative Spectroscopic Data

The structural divergence described above manifests as distinct, quantifiable shifts in spectroscopic analysis. The table below summarizes the expected comparative data based on the principles of steric hindrance and hydrogen bonding in nitronaphthol systems.

Spectroscopic Parameter	2-Nitronaphthalen-1-ol (Reference)	3-Methyl-2-nitronaphthalen-1-ol (Target)	Mechanistic Rationale for Shift
IR: O-H Stretch ( νOH​ )	~3150 - 3250 cm⁻¹ (Broad)	~3400 - 3450 cm⁻¹ (Sharper)	Loss of H-bonding strengthens the O-H bond, shifting absorption to a higher frequency.
IR: Asymmetric NO₂ Stretch	~1520 cm⁻¹	~1535 cm⁻¹	Loss of conjugation increases the double-bond character of the N=O bonds.
¹H NMR: OH Proton ( δ )	~11.5 - 12.0 ppm	~9.0 - 9.5 ppm	Disruption of the H-bond reduces deshielding, shifting the signal upfield.
¹H NMR: C3 Proton ( δ )	~7.3 ppm (Doublet)	N/A (Replaced by CH₃ singlet at ~2.4 ppm)	Direct substitution at the C3 position.
UV-Vis: λmax​ ( π→π *)	~400 nm	~360 nm	Loss of coplanarity reduces the extent of the conjugated π -system (Hypsochromic shift).

Mechanistic Visualization

The following diagram maps the causal workflow from structural modification to the resulting spectroscopic outputs.

Fig 1: Impact of steric inhibition of resonance on spectroscopic properties.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include built-in checks to prevent false positives caused by environmental contamination or solvent interactions.

Protocol A: High-Resolution ¹H NMR Acquisition

Objective: Accurately determine the chemical shift of the exchangeable hydroxyl proton to assess the strength of the intramolecular hydrogen bond.

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous Chloroform-d (CDCl₃) stored over molecular sieves.

  • Causality: Traces of water in the solvent will rapidly exchange with the hydroxyl proton, causing the signal to broaden and shift unpredictably, masking the true intramolecular H-bond shift.

• Baseline Validation (Self-Validating Step): Prior to sample addition, run a blank spectrum of the deuterated solvent. Confirm the residual water peak is below the threshold of interference (typically ~1.56 ppm in CDCl₃).

• Acquisition: Acquire the spectrum at 400 MHz or higher, using Tetramethylsilane (TMS) at 0.00 ppm as the internal reference. Set the relaxation delay (D1) to at least 2 seconds to ensure accurate integration.

• D₂O Exchange (Self-Validating Step): If the target OH peak (expected between 9.0–12.0 ppm) exhibits excessive broadening or ambiguous integration, add 1 drop of Deuterium Oxide (D₂O) to the NMR tube, shake vigorously for 30 seconds, and re-acquire. The complete disappearance of the peak confirms its identity as the exchangeable hydroxyl proton.

Protocol B: ATR-FTIR Spectroscopy

Objective: Measure the O-H and N-O stretching frequencies to evaluate coplanarity and bond strength.

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (Diamond or ZnSe) is cleaned with isopropyl alcohol and allowed to dry completely.

• Background Validation (Self-Validating Step): Acquire a background spectrum immediately before sample analysis. Verify the absence of broad absorption bands at ~3300 cm⁻¹ (atmospheric H₂O) and sharp doublets at ~2350 cm⁻¹ (atmospheric CO₂). Subtract this background from the sample run.

• Sample Application: Place 2-3 mg of the neat, crystalline solid directly onto the ATR crystal. Apply the pressure clamp until the force gauge indicates optimal contact (preventing air gaps that reduce signal-to-noise ratio).

• Acquisition & Analysis: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 scans).

  • Causality: A sharp peak at ~3450 cm⁻¹ confirms the "free" or weakly bonded OH of the 3-methyl derivative, whereas a broad, lower-frequency band (~3200 cm⁻¹) confirms the strongly H-bonded state of the parent compound [4].

References

• PubChem Compound Summary for CID 69083, 2-Nitro-1-naphthol. National Center for Biotechnology Information. Available at: [Link]

• Steric inhibition of resonance: a revision and quantitative estimation on the basis of aromatic carboxylic acids. Chemistry - A European Journal. PubMed. Available at:[Link]

• Human Toll-Like Receptor 8-Selective Agonistic Activities in 1-Alkyl-1H-benzimidazol-2-amines. Journal of Medicinal Chemistry, American Chemical Society. Available at:[Link]

A Comprehensive Guide to the Structural Validation of 3-Methyl-2-nitronaphthalen-1-ol Using 2D NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry and drug discovery, the unambiguous determination of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties. While one-dimensional Nuclear Magnetic Resonance (1D NMR) spectroscopy is a cornerstone of structural elucidation, complex molecules with overlapping proton signals often necessitate the use of more advanced two-dimensional (2D) techniques. This guide provides an in-depth, practical comparison of key 2D NMR experiments—COSY, HSQC, and HMBC—for the structural validation of 3-Methyl-2-nitronaphthalen-1-ol, a substituted naphthalene derivative.

The choice of this particular molecule serves as an excellent case study due to the presence of a congested aromatic region and multiple substituents, which can present challenges for straightforward 1D NMR analysis. As a Senior Application Scientist, the aim here is not just to present a protocol but to delve into the reasoning behind experimental choices and to demonstrate how a multi-pronged 2D NMR approach provides a self-validating system for structural confirmation.

The Challenge: Ambiguity in 1D NMR

A standard 1D ¹H NMR spectrum of 3-Methyl-2-nitronaphthalen-1-ol would display signals for the aromatic protons, the methyl group, and the hydroxyl proton. However, the aromatic protons, being in close proximity on the naphthalene ring, often exhibit complex splitting patterns and signal overlap, making definitive assignment difficult. Similarly, while the ¹³C NMR spectrum reveals the number of unique carbon environments, it does not directly indicate their connectivity.[1][2] This is where the power of 2D NMR becomes indispensable.[3][4]

The 2D NMR Toolkit: A Comparative Overview

To resolve the structural puzzle, we employ a suite of 2D NMR experiments. Each provides a unique piece of the connectivity puzzle:

• COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other, typically through two or three bonds (²JHH or ³JHH).[5][6] It is invaluable for tracing out proton-proton spin systems within the molecule.[5]

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates proton signals with the carbon signals of the atoms to which they are directly attached (¹JCH).[7] It allows for the unambiguous assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This heteronuclear experiment reveals correlations between protons and carbons that are separated by two or three bonds (²JCH or ³JCH).[7] It is crucial for identifying quaternary carbons and piecing together the molecular skeleton.

Experimental Protocol: A Self-Validating Workflow

The following step-by-step methodology outlines the acquisition of high-quality 2D NMR data for 3-Methyl-2-nitronaphthalen-1-ol.

Sample Preparation

• Dissolve the Analyte: Accurately weigh approximately 10-20 mg of synthesized 3-Methyl-2-nitronaphthalen-1-ol.

• Choose an Appropriate Solvent: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent is critical to avoid obscuring analyte signals.[8]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[9]

• Transfer to NMR Tube: Transfer the solution to a high-quality 5 mm NMR tube.

Instrument Setup and 1D NMR Acquisition

• Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C and shim the magnetic field to achieve high homogeneity, resulting in sharp, symmetrical peaks.

• Acquire 1D Spectra: First, acquire standard 1D ¹H and ¹³C{¹H} NMR spectra. These will serve as the reference axes for the 2D plots.[1]

2D NMR Data Acquisition

For each 2D experiment, standard pulse programs available on modern NMR spectrometers can be used.

• gCOSY (gradient-selected COSY):

  • This experiment will reveal the coupling network between the aromatic protons.

• gHSQC (gradient-selected HSQC):

  • This experiment will correlate each aromatic proton signal and the methyl proton signal to their directly attached carbon atoms.

• gHMBC (gradient-selected HMBC):

  • This experiment is key to establishing long-range connectivity. The optimization of the long-range coupling delay (typically set to highlight correlations from 4-10 Hz) is important.

Data Interpretation: Piecing Together the Structure

The following sections detail the analysis of the hypothetical 2D NMR data for 3-Methyl-2-nitronaphthalen-1-ol.

COSY Analysis: Identifying Proton Spin Systems

The COSY spectrum is expected to reveal correlations between adjacent aromatic protons. For the naphthalene ring system, we anticipate observing cross-peaks that connect H-4 to H-5, H-5 to H-6, H-6 to H-7, and H-7 to H-8. The absence of a correlation from H-4 to any other proton on the same ring confirms the substitution at position 2 and 3.

Caption: COSY correlations in 3-Methyl-2-nitronaphthalen-1-ol.

HSQC Analysis: Assigning Protonated Carbons

The HSQC spectrum provides direct one-bond proton-carbon correlations. This allows for the confident assignment of the chemical shifts for all proton-bearing carbons. For instance, the proton signal assigned to H-4 will show a cross-peak to the carbon signal of C-4. Similarly, the methyl protons will correlate to the methyl carbon.

Caption: HSQC one-bond correlations in 3-Methyl-2-nitronaphthalen-1-ol.

HMBC Analysis: Unveiling the Carbon Skeleton

The HMBC spectrum is the final and most critical piece of the puzzle. It reveals long-range (2- and 3-bond) correlations that connect the different spin systems and identify the positions of quaternary (non-protonated) carbons. Key expected correlations that validate the structure of 3-Methyl-2-nitronaphthalen-1-ol include:

• Methyl Protons: Correlations to C-2, C-3, and C-4. The correlation to C-2 and C-4 confirms the methyl group's position at C-3.

• H-4 Proton: Correlations to C-2, C-3, C-5, and the bridgehead carbon C-10. The correlation to C-2 and C-3 further solidifies the substitution pattern.

• H-8 Proton: Correlations to C-1, C-7, and the bridgehead carbon C-9. The correlation to C-1 is crucial for confirming the position of the hydroxyl group.

Caption: Key HMBC long-range correlations for structural validation.

Data Summary and Comparison

The following table summarizes the expected key correlations from the 2D NMR experiments that collectively validate the structure of 3-Methyl-2-nitronaphthalen-1-ol.

Proton (¹H)	COSY Correlation (¹H)	HSQC Correlation (¹³C)	Key HMBC Correlations (¹³C)
Methyl	None	C-Methyl	C-2, C-3, C-4
H-4	H-5	C-4	C-2, C-3, C-5, C-10
H-5	H-4, H-6	C-5	C-4, C-6, C-7, C-10
H-6	H-5, H-7	C-6	C-5, C-7, C-8
H-7	H-6, H-8	C-7	C-5, C-6, C-8, C-9
H-8	H-7	C-8	C-1, C-6, C-7, C-9

Conclusion: A Synergistic Approach to Structural Certainty

This guide demonstrates that while 1D NMR provides a foundational overview of a molecule's structure, a comprehensive 2D NMR analysis is essential for unambiguous validation, especially for complex substituted aromatic systems like 3-Methyl-2-nitronaphthalen-1-ol. The synergistic use of COSY, HSQC, and HMBC experiments provides a robust and self-validating dataset. By systematically analyzing the through-bond correlations, researchers can confidently piece together the molecular framework, assign all proton and carbon signals, and confirm the precise location of substituents. This rigorous approach is fundamental to ensuring the scientific integrity of research in chemical synthesis and drug development.

References

• Spectrochemical Insights into Aromatic Hydrocarbons in 1,2-Disubstituted Naphthalenes: Investigations Using 1D and 2D NMR Spectroscopy and X-Ray Crystallography Analysis. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Supporting Information for... (n.d.). Wiley Online Library. Retrieved March 26, 2026, from [Link]

• Interpreting COSY NMR of 2-Nitropropane. (n.d.). Scribd. Retrieved March 26, 2026, from [Link]

• A Complete ¹H and ¹³C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2024, October 2). MDPI. Retrieved March 26, 2026, from [Link]

• 7.6: Interpreting 2-D NMR Spectra. (2023, February 11). Chemistry LibreTexts. Retrieved March 26, 2026, from [Link]

• Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. (n.d.). Wiley Online Library. Retrieved March 26, 2026, from [Link]

• 2D NMR spectroscopy for structural elucidation of complex small molecules. (2020, December 4). YouTube. Retrieved March 26, 2026, from [Link]

• Structure Elucidation by NMR. (n.d.). ETH Zurich. Retrieved March 26, 2026, from [Link]

• cosy hsqc hmbc: Topics by Science.gov. (n.d.). Science.gov. Retrieved March 26, 2026, from [Link]

• Two-dimensional NMR. (n.d.). The James Keeler Group. Retrieved March 26, 2026, from [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018, April 2). Emery Pharma. Retrieved March 26, 2026, from [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the... (2010, April 16). ACS Publications. Retrieved March 26, 2026, from [Link]

• ¹H and ¹³C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. (n.d.). National Center for Biotechnology Information. Retrieved March 26, 2026, from [Link]

• How to Interpret NMR Spectroscopy Results: A Beginner's Guide. (2025, May 29). AZoOptics. Retrieved March 26, 2026, from [Link]

• 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. (2020, August 10). YouTube. Retrieved March 26, 2026, from [Link]

• ¹H NMR Chemical Shifts. (2020, February 14). Organic Chemistry Data. Retrieved March 26, 2026, from [Link]

• 1-[(3-Methylpiperidin-1-yl)(3-nitrophenyl)methyl]naphthalen-2-ol. (n.d.). National Center for Biotechnology Information. Retrieved March 26, 2026, from [Link]

• 3-Nitronaphthalen-1-ol. (n.d.). National Center for Biotechnology Information. Retrieved March 26, 2026, from [Link]

• NMR Chemical Shift Values Table. (2024, August 2). Chemistry Steps. Retrieved March 26, 2026, from [Link]

• Synthesis and Characterization of 1-Amino-2-Naphthol Hydrochloride and Dyeing Potentials of 1-(1-Phenylazo)-2-Naphthol. (n.d.). IDEAS/RePEc. Retrieved March 26, 2026, from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Methyl-2-nitronaphthalen-1-ol

An In-Depth Technical Guide to the Safety and Handling of 3-Methyl-2-nitronaphthalen-1-ol

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance rules, but as an exercise in applied physical chemistry and toxicology. When handling 3-Methyl-2-nitronaphthalen-1-ol (CAS: 114184-74-6) , a specialized nitroaromatic naphthol derivative[1], standard laboratory precautions are insufficient. To protect yourself and your team, you must design your operational workflow around the molecule's specific mechanistic hazards: its profound lipophilicity and its capacity for single-electron reduction in biological systems.

This guide provides researchers, scientists, and drug development professionals with the causality behind the safety protocols, ensuring a self-validating system for handling this compound.

Mechanistic Hazard Analysis: The "Why" Behind the Danger

To handle 3-Methyl-2-nitronaphthalen-1-ol safely, you must understand how it interacts with the human body. The danger lies in its molecular architecture. The nitro group (–NO₂) attached to the naphthol ring makes the molecule highly lipophilic. If the powder contacts unprotected skin, it rapidly bypasses the stratum corneum (the skin's outermost barrier) and enters systemic circulation[2].

Once absorbed, nitroaromatic compounds undergo enzymatic reduction. This process transfers a single electron to oxygen, generating highly reactive superoxide radicals (oxidative stress)[3]. Critically, this reduction process oxidizes the iron in your red blood cells from its ferrous (Fe²⁺) state to its ferric (Fe³⁺) state, creating methemoglobin[3]. Methemoglobin cannot bind or transport oxygen, leading to a potentially fatal condition called methemoglobinemia (tissue hypoxia and cyanosis)[2]. Furthermore, the compound acts as a severe localized irritant to both skin and ocular tissues (GHS Hazard Codes H315, H319)[4].

Figure 1: Mechanistic pathway of nitroaromatic-induced methemoglobinemia and oxidative stress.

Personal Protective Equipment (PPE) Matrix

Standard thin nitrile gloves provide a false sense of security when working with nitroaromatics. Because these compounds are highly lipophilic, they can permeate standard disposable gloves rapidly.

PPE Category	Required Specification	Mechanistic Justification
Hand Protection	Double-layered Nitrile or Neoprene (≥0.11 mm thickness)	Nitroaromatics permeate standard latex and thin nitrile rapidly. Double-gloving allows immediate shedding of the outer layer upon suspected contamination.
Eye Protection	Snug-fitting Chemical Safety Goggles	Prevents airborne crystalline dust from causing severe ocular irritation and micro-abrasions (H319)[4].
Body Protection	Tyvek® lab coat or impermeable apron over standard cotton	Prevents fine dust accumulation on woven clothing, which can lead to delayed, continuous dermal absorption throughout the day.
Respiratory	N95/P100 Particulate Respirator (if outside hood)	Mitigates the inhalation of fine powders, which directly enter the alveolar bloodstream and rapidly induce systemic toxicity[2].

Operational Workflow & Handling Protocol

The following step-by-step methodology is designed to minimize aerosolization and prevent static transfer of the chemical.

Figure 2: Step-by-step operational workflow for handling 3-Methyl-2-nitronaphthalen-1-ol.

Step 1: Pre-Operation Setup

• Verify the chemical fume hood face velocity is between 80–100 feet per minute (fpm).

• Lay down disposable, absorbent bench paper with an impermeable backing to catch micro-spills.

Step 2: Weighing Protocol

• Do not use standard plastic spatulas. Fine nitroaromatic powders exhibit high static cling and will aerosolize when repelled by plastic. Use a grounded, anti-static stainless steel spatula.

• Weigh the compound directly into a tared, sealable glass vial rather than an open plastic weigh boat.

Step 3: Solvent Addition & Transfer

• Like most nitronaphthols, this compound is sparingly soluble in water but highly soluble in organic solvents (e.g., DMSO, ethanol)[5].

• Add your solvent to the vial inside the fume hood and seal the septum immediately. Do not transport open containers of the solution across the lab.

Step 4: Doffing and Decontamination

• Wipe down the balance and hood surfaces with a damp, disposable towel using a mild detergent. Never use pure organic solvents (like acetone) to clean up nitroaromatic spills on your skin or bench. Solvents dissolve the compound and drive it deeper into porous surfaces or directly through your skin barrier[2].

• Remove the outer pair of gloves first. Remove your lab coat, then the inner gloves.

• Wash hands immediately with soap and COLD water. Scientific Rationale: Warm water causes vasodilation and opens pores, actively accelerating the systemic absorption of any microscopic residual chemical on the skin.

Emergency Response & First Aid

Because methemoglobinemia can be delayed by several hours following exposure[2], proactive monitoring is essential.

• Dermal Exposure: Immediately flush the affected area with copious amounts of cold water and mild soap for at least 15 minutes. Do not scrub harshly, as micro-abrasions will speed up absorption.

• Inhalation: Move the victim to fresh air immediately. Monitor for signs of methemoglobinemia, which include cyanosis (bluish tint to lips and nail beds), headache, dizziness, and shortness of breath. Administer oxygen if breathing is difficult and seek emergency medical attention immediately.

• Eye Contact: Flush with water for 15 minutes, actively lifting the upper and lower eyelids to clear trapped particulates.

Disposal & Environmental Logistics

Nitroaromatics are classified as recalcitrant environmental pollutants due to their electron-deficient nature, making them highly resistant to natural biological degradation[3].

• Solid Waste: Collect all contaminated consumables (gloves, bench paper, empty vials, and wipes) in a clearly labeled, sealable hazardous waste container.

• Liquid Waste: Segregate nitroaromatic liquid waste from general organic waste. Label the carboy explicitly as "Toxic Organic Waste - Contains Nitroaromatics." Under no circumstances should any concentration of this compound be poured down the drain.

References

• GHS 11 (Rev.11) SDS: 3-methyl-2-nitronaphthalen-1-ol. XiXisys. Available at:[Link]

• Biological Treatment of Nitroaromatics in Wastewater. MDPI. Available at:[Link]

• Toxicological Profile For Nitrobenzene. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• 2-Nitro-1-naphthol | CID 69083 - PubChem. National Institutes of Health (NIH). Available at:[Link]

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